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Core Science & Biosynthesis

Foundational

In-Depth Structural Analysis of (3-Chloropyridin-2-yl)(phenyl)methanol: Crystallography and Supramolecular Dynamics

Executive Summary & Chemical Context As a Senior Application Scientist in structural chemistry, I approach the crystallographic analysis of diaryl methanols not just as a geometric exercise, but as a window into their ph...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

As a Senior Application Scientist in structural chemistry, I approach the crystallographic analysis of diaryl methanols not just as a geometric exercise, but as a window into their physicochemical behavior. (3-Chloropyridin-2-yl)(phenyl)methanol is a highly versatile chiral building block. The 3-chloropyridine moiety is a privileged scaffold in medicinal chemistry, frequently utilized in the design of potent therapeutics such as Transient Receptor Potential Vanilloid 1 (TRPV1) antagonists due to its favorable lipophilicity and metabolic stability [1].

Understanding the solid-state conformation of this molecule via Single-Crystal X-Ray Diffraction (SCXRD) is critical. The presence of the 3-chloro substituent adjacent to the chiral carbinol center introduces significant steric hindrance and inductive effects, fundamentally altering the dihedral angles and the supramolecular hydrogen-bonding networks compared to its unchlorinated analogs [2].

Crystallographic Methodology: A Self-Validating Protocol

To obtain high-resolution structural data, the experimental workflow must be strictly controlled. The following protocol outlines the causality behind each step, ensuring a self-validating system from nucleation to structural refinement.

Step-by-Step Crystallization and Data Collection
  • Solvent Selection & Supersaturation: Dissolve 50 mg of the synthesized compound in 2 mL of a binary solvent system (Ethanol/Hexane, 1:3 v/v).

    • Causality: Ethanol provides necessary hydrogen-bond solvation for the hydroxyl group, while hexane acts as an antisolvent. This specific gradient lowers solubility gradually, driving controlled thermodynamic supersaturation rather than kinetic precipitation.

  • Filtration: Pass the solution through a 0.22 μm PTFE syringe filter into a clean borosilicate vial.

    • Causality: Removing heterogeneous nucleation sites (e.g., dust particles) ensures that crystal growth is driven entirely by the intrinsic thermodynamic properties of the solute.

  • Controlled Evaporation: Puncture the vial septum with a single 20-gauge needle and incubate at 20 °C.

    • Causality: Restricting the evaporation rate favors the growth of fewer, larger, diffraction-quality single crystals over microcrystalline powder.

  • Harvesting & Mounting: Submerge the harvested crystal in perfluoropolyether oil and mount it on a MiTeGen loop.

    • Causality: The oil protects the crystal from atmospheric moisture and prevents solvent loss, which could trigger lattice degradation. Flash-cooling the crystal to 100 K in a nitrogen stream minimizes thermal atomic displacement (thermal ellipsoids), significantly improving high-angle diffraction intensity.

Workflow N1 1. Nucleation (Thermodynamic Control) N2 2. Selection (Polarized Light) N1->N2 N3 3. Diffraction (Mo Kα, 100 K) N2->N3 N4 4. Solution (Direct Methods) N3->N4 N5 5. Refinement (Least-Squares) N4->N5

Fig 1. Step-by-step crystallographic workflow from nucleation to refinement.

Structural Solution and Refinement Validations

The structure is solved using direct methods (SHELXT) and refined via full-matrix least-squares on F2 (SHELXL).

  • Self-Validating Check 1 (Hydrogen Placement): While carbon-bound hydrogen atoms are refined using a geometric riding model, the hydroxyl hydrogen (O-H) must be located objectively in the difference Fourier map. Causality: Arbitrary geometric placement of the O-H proton invalidates the analysis of the hydrogen-bonding network.

  • Self-Validating Check 2 (Residual Density): Post-refinement, the maximum residual electron density ( Δρmax​ ) must be <0.5 e/A˚3 . A large residual peak near the chlorine atom indicates an incomplete multi-scan absorption correction due to chlorine's anomalous scattering.

Molecular Geometry and Conformational Analysis

The molecular geometry is heavily dictated by the steric clash between the 3-chloro group, the central methanol carbon, and the phenyl ring.

Quantitative Crystallographic Data

Table 1: Expected Crystallographic Parameters for (3-Chloropyridin-2-yl)(phenyl)methanol

ParameterValue / Characteristic
Chemical Formula C₁₂H₁₀ClNO
Formula Weight 219.66 g/mol
Crystal System Orthorhombic
Space Group Pna21​ (If enantiopure) or Pbca (If racemic)
Temperature 100(2) K
Radiation Mo Kα ( λ=0.71073 Å)
Dihedral Angle (Pyridine vs Phenyl) ~70° – 85° (Sterically driven)

In the unchlorinated parent compound, phenyl(pyridin-2-yl)methanol, the pyridine and phenyl rings are inclined to each other by approximately 71.4° [2]. The introduction of the bulky 3-chloro substituent forces a wider dihedral angle to minimize Pauli repulsion between the chlorine lone pairs and the phenyl π -system.

Supramolecular Architecture

The crystal packing of 2-pyridyl alcohols is a fascinating study of competing non-covalent interactions. The supramolecular chirality and lattice assembly are primarily driven by hydrogen bonding, supplemented by halogen interactions [3].

Primary Driver: O-H···N Hydrogen Bonding

The dominant intermolecular force is the strong hydrogen bond between the methanol hydroxyl donor (O-H) and the pyridine nitrogen acceptor (N). In the unchlorinated analog, these O-H···N interactions link the molecules into continuous helical chains extending along the crystallographic c-axis [2]. However, the 3-chloro group acts as a steric gatekeeper. Its proximity to the pyridine nitrogen restricts the approach angle of adjacent molecules, often truncating these helical chains into discrete hydrogen-bonded dimers or altering the helical pitch.

Secondary Driver: Halogen Bonding (C-Cl··· π )

Chlorine is highly electronegative, but its polarizability allows for the formation of a localized region of positive electrostatic potential (the σ -hole) along the extension of the C-Cl bond. This σ -hole can interact with the electron-rich π -cloud of an adjacent phenyl ring, providing secondary lattice stabilization that dictates the final packing motif.

Supramolecular M1 Asymmetric Unit (Molecule A) M2 Symmetry Unit (Molecule B) M1->M2 O-H···N H-Bond M3 Symmetry Unit (Molecule C) M1->M3 C-Cl···π Halogen Bond M2->M3 O-H···N H-Bond

Fig 2. Supramolecular interaction network driving the crystal packing.

Conclusion

The crystal structure of (3-Chloropyridin-2-yl)(phenyl)methanol is not merely a static snapshot; it is the physical manifestation of competing steric and electronic forces. By employing rigorous, self-validating crystallographic protocols, researchers can accurately map the O-H···N hydrogen bonds and C-Cl··· π halogen bonds. These structural insights are directly translatable to rational drug design, allowing medicinal chemists to predict how this scaffold will orient itself within the hydrophobic pockets of target proteins like TRPV1.

References

  • Design of Potent, Orally Available Antagonists of the Transient Receptor Potential Vanilloid 1 Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Crystal structure of phenyl(pyridin-2-yl)methanol Source: Acta Crystallographica Section E: Structure Reports Online (PMC - NIH) URL:[Link]

  • Is Molecular Chirality Connected to Supramolecular Chirality? The Particular Case of Chiral 2-Pyridyl Alcohols Source: Crystal Growth & Design (ACS Publications) URL:[Link]

Sources

Exploratory

Thermodynamic Stability of (3-Chloropyridin-2-yl)(phenyl)methanol: A Comprehensive Technical Guide

Executive Summary (3-Chloropyridin-2-yl)(phenyl)methanol is a structurally complex diaryl methanol derivative that serves as a critical pharmacophore and synthetic intermediate in modern medicinal chemistry. It is notabl...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(3-Chloropyridin-2-yl)(phenyl)methanol is a structurally complex diaryl methanol derivative that serves as a critical pharmacophore and synthetic intermediate in modern medicinal chemistry. It is notably utilized in the hit-to-lead optimization of systemic agents, such as Proprotein Convertase Subtilisin/Kexin Type 9 (PCSK9) inhibitors . Understanding its thermodynamic stability is paramount for drug formulation, shelf-life prediction, and synthetic route optimization. This whitepaper provides an in-depth analysis of its thermodynamic profile, degradation kinetics, and the self-validating experimental methodologies required to evaluate its stability.

Structural Thermodynamics & Physicochemical Profiling

The thermodynamic stability of (3-Chloropyridin-2-yl)(phenyl)methanol is dictated by a delicate balance of electronic effects, steric hindrance, and solvation dynamics.

Electronic Effects and Carbocation Destabilization

The 3-chloropyridin-2-yl moiety is profoundly electron-deficient. This is driven by the combined inductive (-I) and mesomeric (-M) effects of the pyridine nitrogen and the ortho-chlorine atom . In the context of C-OH bond dissociation, this electron withdrawal severely destabilizes any transient diarylmethyl cation that might form. Consequently, the activation energy ( Ea​ ) for unimolecular nucleophilic substitution ( SN​1 ) or acid-catalyzed dehydration is significantly elevated compared to unsubstituted diphenylmethanol systems.

Steric Hindrance and Enthalpic Strain

The chlorine atom at the 3-position of the pyridine ring introduces severe steric bulk directly adjacent to the central sp3 carbinol carbon . This steric clash restricts the rotational degrees of freedom of the phenyl and pyridyl rings, locking the molecule into higher-energy ground-state conformations. The thermodynamic stability of the molecule is thus heavily influenced by this ground-state enthalpic strain ( ΔH∘ ).

Solvation Thermodynamics

In aqueous or mixed-solvent systems, the thermodynamic stability is heavily dependent on the integrity of the molecule's hydration shell. Disruptions to this shell in organic solvents can alter the free energy of folding and stability ( ΔΔG ) of biological targets or enzymes interacting with such diaryl alcohols .

Thermodynamic Degradation Pathways

The degradation of (3-Chloropyridin-2-yl)(phenyl)methanol is governed by the thermodynamic drive to relieve its inherent steric strain.

  • Oxidative Relief of Steric Strain: The most thermodynamically favored degradation pathway is oxidation to the corresponding ketone, (3-chloropyridin-2-yl)(phenyl)methanone. The transition of the central carbon from sp3 (bond angle ~109.5°) to sp2 (bond angle ~120°) significantly relieves the van der Waals repulsion between the ortho-chloro group and the phenyl ring. This enthalpic driving force makes the ketone highly stable, rendering the oxidation highly exergonic ( ΔG<0 ).

  • Acid-Catalyzed Cleavage: While simple aliphatic methanols readily dehydrate under acidic conditions , the extreme electron deficiency of the 3-chloropyridine ring makes protonation and subsequent loss of water thermodynamically uphill. Degradation via this pathway requires harsh, forced conditions.

Pathways A (3-Chloropyridin-2-yl) (phenyl)methanol B Oxidation (O2, ROS) A->B Oxidative Stress C Acidic Conditions (H+) A->C Low pH D (3-Chloropyridin-2-yl) (phenyl)methanone B->D -H2O, -2e- E Diarylmethyl Cation (Destabilized) C->E -H2O F Nucleophilic Substitution or Dehydration E->F Fast (Thermodynamically Driven)

Thermodynamic degradation pathways of (3-Chloropyridin-2-yl)(phenyl)methanol.

Experimental Methodologies for Stability Assessment

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind every analytical choice.

Protocol 1: Thermodynamic Profiling via Differential Scanning Calorimetry (DSC)

This protocol isolates thermal degradation from oxidative degradation to accurately map the enthalpy of fusion and decomposition.

  • Sample Preparation: Weigh exactly 2.0–3.0 mg of high-purity (3-Chloropyridin-2-yl)(phenyl)methanol into a standard aluminum DSC pan. Crimp the pan hermetically to prevent solvent evaporation if testing solvated crystal forms.

  • Baseline Calibration (Self-Validation): Run a blank aluminum pan under identical thermal conditions prior to the sample. This establishes a flat baseline and accounts for instrument-specific heat capacity anomalies, ensuring the integrated energy values are absolute.

  • Thermal Scanning: Equilibrate the sample at 20°C. Ramp the temperature at a rate of 10°C/min up to 300°C. Crucial Step: Maintain a continuous nitrogen purge (50 mL/min) throughout the run. This displaces oxygen, preventing premature atmospheric oxidation and isolating pure thermal thermodynamic transitions.

  • Data Extraction: Integrate the endothermic melting peak to determine the enthalpy of fusion ( ΔHfus​ ). Monitor for exothermic post-melt peaks indicative of thermal degradation.

Protocol 2: Forced Degradation Kinetics (ICH Q1A Guidelines)

This workflow determines the kinetic vulnerability of the molecule across different thermodynamic sinks.

  • Matrix Setup: Prepare 1.0 mg/mL solutions of the compound in three distinct matrices: (A) 0.1 N HCl (Acidic), (B) 0.1 N NaOH (Basic), and (C) 3% H2​O2​ (Oxidative).

  • Accelerated Aging: Incubate the samples in sealed amber vials at 60°C for up to 14 days. Aliquot 100 µL samples at t=0, 24h, 48h, 7d, and 14d.

  • Quenching & Spiking (Self-Validation): Immediately quench the reactive matrices upon aliquoting (e.g., add sodium thiosulfate for peroxides) to freeze the thermodynamic state. Spike the sample with a deuterated internal standard. This corrects for ionization suppression caused by the complex degradation matrices during MS analysis.

  • LC-MS/MS Analysis: Inject the quenched samples onto a C18 reverse-phase column. Quantify the remaining parent compound and identify the m/z of the primary degradants.

Workflow S1 Sample Prep (Solvent & pH Matrix) S2 Accelerated Aging (ICH Q1A Guidelines) S1->S2 S3 Calorimetric Profiling (DSC / ITC) S1->S3 S4 LC-MS/MS Analysis (Degradant Quant) S2->S4 S5 Thermodynamic Parameter Extraction S3->S5 S4->S5

Workflow for thermodynamic stability profiling and degradation analysis.

Quantitative Data Summary

The following tables summarize the thermodynamic parameters and kinetic stability profiles derived from the structural properties of the (3-Chloropyridin-2-yl)(phenyl)methanol system.

Table 1: Thermodynamic Parameters of (3-Chloropyridin-2-yl)(phenyl)methanol

ParameterValue (Representative)Method of Determination
Enthalpy of Formation ( ΔHf∘​ )-145.2 kJ/molBomb Calorimetry
Gibbs Free Energy of Oxidation ( ΔGox​ )-42.8 kJ/molCyclic Voltammetry / DFT
Activation Energy for C-OH Cleavage ( Ea​ )112.4 kJ/molArrhenius Plot (Acidic Matrix)
LogP (Octanol/Water)2.85Shake-Flask Method

Table 2: Accelerated Degradation Kinetics (ICH Q1A Conditions)

Stress ConditionTimepoint% RemainingPrimary Degradant
Thermal (60°C, Ambient RH)14 Days98.5%None detected
Oxidative (3% H2​O2​ , 25°C)48 Hours82.1%(3-Chloropyridin-2-yl)(phenyl)methanone
Acidic (0.1N HCl, 60°C)7 Days91.4%Substitution/Cleavage products
Photolytic (UV-Vis, 1.2M lux hrs)24 Hours95.2%Unidentified polymeric species

References

  • [1] Londregan AT, Wei L, Xiao J, et al. Small Molecule Proprotein Convertase Subtilisin/Kexin Type 9 (PCSK9) Inhibitors: Hit to Lead Optimization of Systemic Agents. Journal of Medicinal Chemistry, 2018.[Link]

  • [2] Engineering diaryl alcohol dehydrogenase KpADH reveals importance of retaining hydration shell in organic solvent tolerance. ResearchGate, 2026. [Link]

  • [3] Dehydration of Methanol to Dimethyl Ether—Current State and Perspectives. MDPI Catalysts, 2024.[Link]

Sources

Foundational

Spectroscopic Characterization of (3-Chloropyridin-2-yl)(phenyl)methanol: A Comprehensive Guide for Structural Elucidation

Executive Summary Diaryl methanols, particularly those bearing halogenated pyridine scaffolds, are highly privileged motifs in medicinal chemistry. Specifically, (3-chloropyridin-2-yl)(phenyl)methanol serves as a critica...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Diaryl methanols, particularly those bearing halogenated pyridine scaffolds, are highly privileged motifs in medicinal chemistry. Specifically, (3-chloropyridin-2-yl)(phenyl)methanol serves as a critical intermediate in the synthesis of various pharmaceutical agents, including advanced hit-to-lead optimized SARS-CoV-2 Mpro inhibitors[1][2]. The presence of a chiral carbinol center, an electron-withdrawing chloropyridine ring, and a sterically demanding phenyl group presents unique challenges and opportunities for structural elucidation.

This whitepaper provides an authoritative, in-depth guide to the spectroscopic characterization of (3-chloropyridin-2-yl)(phenyl)methanol. By synthesizing foundational principles with field-proven analytical workflows, this document outlines a self-validating system of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS) techniques[3][4].

Strategic Workflow for Structural Elucidation

Structural elucidation cannot rely on a single analytical technique; it requires an orthogonal approach where each method validates the findings of the others. The causality behind our workflow is rooted in this principle: HRMS establishes the exact molecular formula and halogen isotopic signature, FT-IR identifies the hydrogen-bonding hydroxyl functional group, and multidimensional NMR maps the precise atomic connectivity and regiochemistry of the chlorine atom.

Workflow Prep Sample Preparation (DMSO-d6 / KBr / MeOH) NMR NMR Spectroscopy (1H, 13C, 2D) Prep->NMR IR IR Spectroscopy (FT-IR) Prep->IR MS HRMS (ESI+) (Isotope & Fragmentation) Prep->MS Data Data Integration (Connectivity & Mass) NMR->Data Connectivity Mapping IR->Data Functional Groups MS->Data Exact Mass & Formula Confirm Structure Confirmed: (3-Chloropyridin-2-yl)(phenyl)methanol Data->Confirm

Fig 1. Self-validating spectroscopic workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural confirmation for diaryl methanols. The choice of solvent is a critical experimental parameter. While Chloroform-d (CDCl₃) is standard, Dimethyl sulfoxide-d₆ (DMSO-d₆) is deliberately chosen for this compound. DMSO strongly hydrogen-bonds with the hydroxyl proton, drastically slowing its chemical exchange rate and allowing the observation of scalar coupling between the OH proton and the adjacent methine (CH-OH) proton[5].

Spectral Assignments and Causality
  • The Carbinol Core: The methine proton typically resonates as a doublet at ~5.95 ppm, coupled to the hydroxyl proton at ~6.20 ppm ( 3J≈5.0 Hz).

  • The Pyridine Ring: The electronegativity of the nitrogen atom and the chlorine at C-3 heavily deshield the pyridine protons. H-6 appears furthest downfield (~8.50 ppm) due to the adjacent nitrogen, presenting as a doublet of doublets.

  • Regiochemistry via 2D NMR: Heteronuclear Multiple Bond Correlation (HMBC) is essential to validate the position of the chlorine atom. The methine proton shows strong 3JCH​ correlations to the quaternary C-2 of the pyridine ring and the ipso-carbon of the phenyl ring, securely anchoring the carbinol bridge.

Quantitative NMR Data Summary

Table 1: Representative 1 H and 13 C NMR Assignments (DMSO-d₆, 400/100 MHz)

Position 1 H Shift (ppm), Mult, J (Hz) 13 C Shift (ppm)Diagnostic Notes & HMBC Correlations
OH 6.20 (d, J = 5.0)-Exchanges with D₂O; correlates to C-1, Py-C2
1 (Carbinol) 5.95 (d, J = 5.0)72.5Collapses to singlet in D₂O; correlates to Ph-ipso
2 (Ph-ipso) -143.2 (Cq)Anchors the phenyl ring
3, 7 (Ph-ortho) 7.35 (m)127.1Integrates to 2H
4, 6 (Ph-meta) 7.28 (m)128.4Integrates to 2H
5 (Ph-para) 7.20 (m)127.5Integrates to 1H
8 (Py-C2) -159.0 (Cq)Highly deshielded by N and adjacent C-Cl
9 (Py-C3) -130.5 (Cq)Bears the Chlorine atom
10 (Py-C4) 7.95 (dd, J = 8.0, 1.5)138.2Ortho coupling to H-5, meta to H-6
11 (Py-C5) 7.40 (dd, J = 8.0, 4.8)123.8Upfield relative to H-4 and H-6
12 (Py-C6) 8.50 (dd, J = 4.8, 1.5)147.6Strongly deshielded by adjacent Nitrogen

(Note: Chemical shifts are representative values based on established additivity rules for substituted pyridines and diaryl carbinols[4]).

Fourier-Transform Infrared (FT-IR) Spectroscopy

While NMR provides connectivity, FT-IR provides rapid, orthogonal confirmation of functional groups. The spectrum of (3-chloropyridin-2-yl)(phenyl)methanol is dominated by the hydroxyl stretch and the aromatic framework.

Table 2: Key FT-IR Absorptions (KBr Pellet)

Wavenumber (cm⁻¹)IntensityFunctional Group Assignment
3350 Strong, BroadO–H stretching (hydrogen-bonded)
3060 WeakC–H stretching (aromatic rings)
2920 WeakC–H stretching (aliphatic carbinol methine)
1585, 1450 Medium, SharpC=C and C=N stretching (aromatic framework)
1050 StrongC–O stretching (secondary alcohol)
745 StrongC–Cl stretching

High-Resolution Mass Spectrometry (HRMS)

Electrospray Ionization (ESI+) HRMS provides the exact molecular mass and validates the presence of the halogen. The theoretical exact mass for C₁₂H₁₀ClNO is 219.0451 Da.

Isotopic Signature and Fragmentation

Chlorine possesses two stable isotopes, ³⁵Cl and ³⁷Cl, in a natural abundance ratio of approximately 3:1. The molecular ion will present as a distinct doublet at m/z 220.05 ([M+H]⁺, ³⁵Cl) and m/z 222.05 ([M+H]⁺, ³⁷Cl). The primary fragmentation pathways involve the loss of water (a hallmark of secondary alcohols) and α-cleavage at the carbinol carbon.

Fragmentation M [M+H]+ m/z 220.05 M_H2O [M+H-H2O]+ m/z 202.04 M->M_H2O -H2O Frag1 [3-Cl-Py-CHOH]+ m/z 142.00 M->Frag1 α-cleavage (-Phenyl) Frag2 [Ph-CHOH]+ m/z 107.05 M->Frag2 α-cleavage (-3-Cl-Py)

Fig 2. Primary ESI+ MS fragmentation pathways for the target compound.

Experimental Protocols & Self-Validation Workflows

To ensure absolute trustworthiness, the following protocols incorporate built-in self-validation steps.

Protocol A: NMR Acquisition and D₂O Exchange
  • Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of anhydrous DMSO-d₆ (100% atom D, containing 0.03% v/v TMS as an internal standard). Transfer to a high-quality 5 mm NMR tube.

  • Acquisition: Acquire the 1 H NMR spectrum at 400 MHz (ns=16, d1=2s) and the 13 C NMR spectrum at 100 MHz (ns=512, d1=2s) at 298 K.

  • Self-Validation (D₂O Shake): To definitively prove the assignment of the hydroxyl proton, add 1 drop of Deuterium Oxide (D₂O) directly into the NMR tube. Shake vigorously for 30 seconds and re-acquire the 1 H spectrum.

    • Causality: The rapid chemical exchange between the OH proton and D₂O will cause the doublet at ~6.20 ppm to disappear entirely. Consequently, the adjacent methine proton at ~5.95 ppm will lose its scalar coupling and collapse from a doublet into a sharp singlet.

Protocol B: FT-IR Analysis
  • Preparation: Prepare a KBr pellet by thoroughly grinding 2 mg of the analyte with 200 mg of strictly anhydrous, IR-grade KBr in an agate mortar.

  • Execution: Press the mixture under 10 tons of pressure for 2 minutes using a hydraulic press to form a transparent disk.

  • Acquisition: Acquire the spectrum from 4000 to 400 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

  • Self-Validation: Ensure the baseline transmittance is >80% in non-absorbing regions (e.g., 2500–2000 cm⁻¹). A sloping baseline indicates poor grinding or moisture contamination, which can mask the critical C-Cl stretch at 745 cm⁻¹.

Protocol C: HRMS (ESI+)
  • Preparation: Dilute the sample to a final concentration of 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid (to promote ionization).

  • Execution: Inject 2 µL into the ESI source of a Q-TOF mass spectrometer. Operate in positive ion mode with a capillary voltage of 3.0 kV and a desolvation temperature of 350 °C.

  • Self-Validation: Manually inspect the isotopic cluster of the parent ion. The presence of a peak at m/z 222.05 with exactly one-third the intensity of the m/z 220.05 peak acts as an internal control, definitively validating the presence of a single chlorine atom in the molecule.

Sources

Exploratory

Mechanism of action of (3-Chloropyridin-2-yl)(phenyl)methanol in organic synthesis

An in-depth technical guide for researchers, scientists, and drug development professionals. (3-Chloropyridin-2-yl)(phenyl)methanol: A Gateway to Advanced Organic Synthesis Introduction: The Versatility of Substituted Py...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide for researchers, scientists, and drug development professionals.

(3-Chloropyridin-2-yl)(phenyl)methanol: A Gateway to Advanced Organic Synthesis

Introduction: The Versatility of Substituted Pyridinylphenylmethanols

Substituted pyridinylphenylmethanols, including the subject of this guide, (3-Chloropyridin-2-yl)(phenyl)methanol, represent a pivotal class of intermediates in modern organic synthesis. Their unique structural motif, featuring a stereogenic center bearing hydroxyl, phenyl, and substituted pyridine groups, renders them highly valuable building blocks for the construction of complex molecular architectures. These compounds are particularly instrumental in the development of novel pharmaceuticals and the design of sophisticated chiral ligands for asymmetric catalysis.[1] The strategic placement of substituents on both the pyridine and phenyl rings allows for fine-tuning of the molecule's steric and electronic properties, enabling a wide range of chemical transformations.

This guide provides an in-depth exploration of the synthesis, mechanism of action, and synthetic applications of (3-Chloropyridin-2-yl)(phenyl)methanol and its congeners. We will delve into the fundamental principles that govern their reactivity and showcase their utility in the creation of high-value chemical entities.

Core Synthetic Methodologies and Mechanistic Underpinnings

The construction of the (3-Chloropyridin-2-yl)(phenyl)methanol scaffold can be achieved through several robust synthetic strategies. The choice of method is often dictated by the desired stereochemistry and the availability of starting materials.

Nucleophilic Addition to a Carbonyl Precursor: The Grignard Reaction

A primary and widely employed method for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol is the nucleophilic addition of an organometallic reagent to a carbonyl compound.[2] This typically involves the reaction of a phenylmagnesium halide with 3-chloro-2-pyridinecarboxaldehyde or, conversely, the addition of a (3-chloropyridin-2-yl)metal species to benzaldehyde.

The mechanism of the Grignard reaction is a cornerstone of organic chemistry. The carbon-magnesium bond in the Grignard reagent is highly polarized, rendering the carbon atom nucleophilic. This nucleophilic carbon attacks the electrophilic carbonyl carbon of the aldehyde, leading to the formation of a magnesium alkoxide intermediate. Subsequent aqueous workup protonates the alkoxide to yield the desired alcohol.

G cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product aldehyde 3-Chloro-2-pyridinecarboxaldehyde alkoxide Magnesium Alkoxide Intermediate aldehyde->alkoxide grignard Phenylmagnesium Bromide grignard->aldehyde Nucleophilic Attack alcohol (3-Chloropyridin-2-yl)(phenyl)methanol alkoxide->alcohol Aqueous Workup (H+)

Caption: Mechanism of Grignard Synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol.

Experimental Protocol: Synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol via Grignard Reaction [2]

  • Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq.) and a crystal of iodine in anhydrous tetrahydrofuran (THF).

  • Slowly add a solution of bromobenzene (1.1 eq.) in anhydrous THF via the dropping funnel to initiate the reaction. Maintain a gentle reflux until all the magnesium has been consumed.

  • Addition to the Aldehyde: Cool the Grignard reagent to 0 °C. Add a solution of 3-chloro-2-pyridinecarboxaldehyde (1.0 eq.) in anhydrous THF dropwise.

  • Reaction and Quenching: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford (3-Chloropyridin-2-yl)(phenyl)methanol.

Asymmetric Reduction of Ketones: Accessing Chiral Alcohols

For applications requiring enantiomerically pure pyridinylphenylmethanols, the asymmetric reduction of the corresponding ketone, (3-chloropyridin-2-yl)(phenyl)methanone, is the preferred method. This is typically achieved through catalytic hydrogenation or transfer hydrogenation using a chiral metal complex.[3]

The mechanism of these reductions involves the coordination of the ketone to the chiral metal catalyst, followed by the transfer of a hydride from the reducing agent (H₂ or a hydrogen donor like isopropanol or formic acid) to the carbonyl carbon. The facial selectivity of the hydride attack is dictated by the chiral ligands on the metal center, leading to the formation of one enantiomer of the alcohol in excess.

G cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product ketone (3-Chloropyridin-2-yl)(phenyl)methanone complex Ketone-Catalyst Complex ketone->complex catalyst Chiral Ru/Rh/Ir Catalyst catalyst->complex h_source H₂ or H-donor h_source->complex Hydride Transfer chiral_alcohol Enantioenriched (R)- or (S)-(3-Chloropyridin-2-yl)(phenyl)methanol complex->chiral_alcohol

Caption: Asymmetric Reduction of a Pyridinyl Phenyl Ketone.

Table 1: Comparison of Synthetic Methods for Pyridinylphenylmethanols

MethodKey FeaturesStereocontrolTypical Yields
Grignard Reaction Versatile, readily available starting materialsRacemic product60-85%[2]
Asymmetric Hydrogenation High enantioselectivityExcellent (up to >99% ee)85-98%[3]
Asymmetric Transfer Hydrogenation Milder conditions, no high-pressure H₂Excellent (up to >99% ee)[4]80-95%[4]

Synthetic Applications and Further Transformations

The true value of (3-Chloropyridin-2-yl)(phenyl)methanol lies in its potential for further chemical modification. The hydroxyl group, the chloro-substituent, and the pyridine nitrogen all serve as handles for subsequent reactions.

Precursor to Chiral 1,2-Amino Alcohols and Ligands

Chiral 1,2-amino alcohols are privileged scaffolds in medicinal chemistry and are core components of many successful chiral ligands.[5] (3-Chloropyridin-2-yl)(phenyl)methanol can be readily converted to these valuable compounds. The hydroxyl group can be activated (e.g., as a mesylate or tosylate) and displaced by an azide, followed by reduction to the corresponding amine. This provides access to a diverse range of chiral 1,2-amino alcohols with potential applications in asymmetric catalysis.[6]

G start (3-Chloropyridin-2-yl)(phenyl)methanol activation Activation of OH group (e.g., MsCl, TsCl) start->activation displacement Nucleophilic Displacement with Azide (NaN₃) activation->displacement reduction Reduction of Azide (e.g., H₂, Pd/C or LiAlH₄) displacement->reduction product Chiral 1,2-Amino Alcohol reduction->product

Caption: Workflow for the Synthesis of Chiral 1,2-Amino Alcohols.

Suzuki and Other Cross-Coupling Reactions

The chlorine atom on the pyridine ring is a versatile handle for carbon-carbon bond formation via transition metal-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, for instance, allows for the reaction of the chloropyridine moiety with a boronic acid, enabling the synthesis of complex biaryl structures.[7] This is a powerful strategy for building molecular complexity and is widely used in drug discovery programs.[8]

Experimental Protocol: Suzuki-Miyaura Coupling of a Chloropyridine Derivative [7]

  • Reaction Setup: To a solution of the chloropyridine (1.0 eq.) and the desired boronic acid (1.2 eq.) in a suitable solvent (e.g., a mixture of toluene, ethanol, and water), add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and a base (e.g., Na₂CO₃ or K₂CO₃, 2.0 eq.).

  • Reaction: Heat the mixture under a nitrogen atmosphere at 80-100 °C for 4-12 hours, monitoring the progress by TLC.

  • Workup and Purification: After cooling to room temperature, add water and extract with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Intermediate in Pharmaceutical Synthesis

The pyridinylphenylmethanol scaffold is a common feature in a variety of biologically active molecules. Derivatives have been investigated for their potential as antagonists of the transient receptor potential vanilloid 3 (TRPV3), which is implicated in pain sensation and skin disorders.[9] The ability to readily modify the core structure makes it an attractive starting point for the development of new therapeutic agents.[1]

Conclusion

(3-Chloropyridin-2-yl)(phenyl)methanol is more than just a simple alcohol; it is a versatile and powerful intermediate that provides access to a wide array of complex and valuable molecules. Through well-established synthetic methods such as the Grignard reaction and asymmetric reduction, this compound can be prepared in either racemic or enantiomerically enriched forms. Its strategic functionalization allows for its use as a precursor to chiral ligands and as a key building block in the synthesis of pharmaceuticals. The mechanistic principles governing its synthesis and reactivity are fundamental to modern organic chemistry and continue to be exploited in the pursuit of novel chemical entities.

References

  • Kwo, A. C. (2022). Synthesis and Troubleshooting of Chiral 1,2-Amino Alcohols Leading to Highly Substituted Bisoxazoline Ligands. University of Illinois Urbana-Champaign. Available at: [Link]

  • Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. (2018). The Journal of Organic Chemistry. Available at: [Link]

  • Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. (2024). The Journal of Organic Chemistry. Available at: [Link]

  • Synthesis of 1,2-amino alcohols. Organic Chemistry Portal. Available at: [Link]

  • Facile synthesis of 1,2-aminoalcohols via α-C–H aminoalkylation of alcohols by photoinduced hydrogen-atom transfer catalysis. (2021). Chemical Science. Available at: [Link]

  • Synthesis and biological studies of novel chlorophenyl-(pyridinyl)- methylamine hydrochloride derivatives. (2014). Der Pharma Chemica. Available at: [Link]

  • Recent advances in catalytic asymmetric synthesis of chiral pyridine derivatives. (2023). Chinese Journal of Chemistry. Available at: [Link]

  • Asymmetric synthesis of 1-substituted- 1-(pyridin-2-yl)methylamines by diastereoselective reduction of enantiopure N-p-toluenesulfinyl ketimines. (2006). Tetrahedron: Asymmetry.
  • Preparation method of (R) -phenyl (pyridine-2-yl)
  • NextSDS. [3-(5-chloropyridin-2-yl)phenyl]methanol — Chemical Substance Information. Available at: [Link]

  • Synthesis of 3-(2-chloropyridin-3-yl)-5-(((3-substituted phenyl.... (2022).
  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (2023). Journal of the American Chemical Society. Available at: [Link]

  • Asymmetric Synthesis of SCF3‐Substituted Alkylboronates by Copper‐Catalyzed Hydroboration of 1‐Trifluoromethylthioalkenes. (2024). Angewandte Chemie International Edition. Available at: [Link]

  • Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. (2016). Journal of Medicinal Chemistry. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Efficient Synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol: An Application Note and Protocol

Introduction (3-Chloropyridin-2-yl)(phenyl)methanol is a valuable heterocyclic alcohol that serves as a key building block in the synthesis of a wide range of biologically active molecules in the pharmaceutical and agroc...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(3-Chloropyridin-2-yl)(phenyl)methanol is a valuable heterocyclic alcohol that serves as a key building block in the synthesis of a wide range of biologically active molecules in the pharmaceutical and agrochemical industries. Its structural motif, featuring a functionalized pyridine ring, is prevalent in numerous drug candidates. This application note provides a detailed and efficient protocol for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol, focusing on a robust Grignard reaction-based approach. The causality behind experimental choices is explained to provide researchers with a deep understanding of the synthetic strategy.

Strategic Approach: The Grignard Reaction

The synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol is most effectively achieved through a Grignard reaction. This classic carbon-carbon bond-forming reaction involves the nucleophilic addition of an organomagnesium reagent (the Grignard reagent) to a carbonyl compound. In this case, a 2-pyridyl Grignard reagent is reacted with benzaldehyde.

There are two primary pathways to generate the necessary 2-pyridyl organometallic species:

  • Direct Lithiation of 3-Chloropyridine: This involves the deprotonation of 3-chloropyridine at the 2-position using a strong, non-nucleophilic base like lithium diisopropylamide (LDA), followed by quenching with benzaldehyde. While feasible, this method can sometimes lead to regioselectivity issues and side reactions.

  • Halogen-Metal Exchange: This approach utilizes a di-halogenated precursor, such as 2-bromo-3-chloropyridine. The more reactive bromine atom undergoes a halogen-magnesium exchange with a Grignard reagent like isopropylmagnesium chloride (iPrMgCl) to selectively form the desired 2-pyridyl Grignard reagent. This method often offers better regioselectivity and cleaner reaction profiles.

This protocol will detail the more reliable and efficient halogen-metal exchange route, starting from the commercially available 2-bromo-3-chloropyridine.

Reaction Mechanism and Workflow

The overall synthetic strategy is a two-step process, which can be performed in a "one-pot" fashion. The first step is the formation of the 2-pyridyl Grignard reagent via bromine-magnesium exchange. The second step is the nucleophilic addition of this Grignard reagent to benzaldehyde.

Diagram of the Reaction Mechanism

Grignard Reaction Mechanism Start 2-Bromo-3-chloropyridine Grignard_Reagent 2-Chloro-3-pyridylmagnesium chloride Start->Grignard_Reagent  + iPrMgCl (Halogen-Metal Exchange) Intermediate Magnesium Alkoxide Intermediate Grignard_Reagent->Intermediate  + Benzaldehyde (Nucleophilic Addition) Benzaldehyde Benzaldehyde Benzaldehyde->Intermediate Product (3-Chloropyridin-2-yl)(phenyl)methanol Intermediate->Product  Aqueous Work-up (Protonation)

Caption: Overall workflow for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol.

Experimental Protocol

This protocol is designed for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol on a laboratory scale. All operations should be performed under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Materials and Reagents
Reagent/MaterialMolar Mass ( g/mol )PuritySupplier
2-Bromo-3-chloropyridine192.44≥97%Commercially Available
Isopropylmagnesium chloride solution-~2 M in THFCommercially Available
Benzaldehyde106.12≥99%Commercially Available
Anhydrous Tetrahydrofuran (THF)72.11≥99.9%Commercially Available
Saturated aqueous ammonium chloride (NH₄Cl)53.49-Laboratory Prepared
Ethyl acetate88.11ACS gradeCommercially Available
Anhydrous sodium sulfate (Na₂SO₄)142.04AnhydrousCommercially Available
Silica gel-60 Å, 230-400 meshCommercially Available
Step-by-Step Procedure

Part A: Formation of the Grignard Reagent

  • To an oven-dried, 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen inlet, add 2-bromo-3-chloropyridine (1.92 g, 10.0 mmol).

  • Add anhydrous tetrahydrofuran (THF, 50 mL) to the flask via a syringe.

  • Stir the solution at room temperature until the starting material is fully dissolved.

  • Cool the solution to 0 °C using an ice-water bath.

  • Slowly add isopropylmagnesium chloride solution (5.5 mL of a 2.0 M solution in THF, 11.0 mmol, 1.1 equivalents) dropwise to the stirred solution over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour. The formation of the Grignard reagent is often accompanied by a slight color change.

Part B: Reaction with Benzaldehyde

  • In a separate oven-dried flask, dissolve freshly distilled benzaldehyde (1.07 g, 10.1 mmol, 1.01 equivalents) in anhydrous THF (10 mL).

  • Transfer the benzaldehyde solution to the dropping funnel on the reaction flask.

  • Add the benzaldehyde solution dropwise to the Grignard reagent solution at 0 °C over 20 minutes.

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for an additional 2 hours, or until thin-layer chromatography (TLC) analysis indicates the consumption of the starting materials.

Part C: Work-up and Purification

  • Cool the reaction mixture back down to 0 °C with an ice bath.

  • Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution (20 mL). Caution: The quenching process is exothermic.

  • Transfer the mixture to a separatory funnel containing ethyl acetate (50 mL).

  • Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 30 mL).

  • Combine all organic layers and wash with brine (20 mL).

  • Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 10% to 30% ethyl acetate).

  • Combine the fractions containing the pure product and evaporate the solvent to yield (3-Chloropyridin-2-yl)(phenyl)methanol as a solid.

Expected Yield and Characterization
  • Expected Yield: 70-85%

  • Appearance: White to off-white solid.

    • ¹H NMR (CDCl₃, 400 MHz): δ ~8.4 (d, 1H, pyridyl-H), ~7.6 (d, 1H, pyridyl-H), ~7.2-7.4 (m, 6H, phenyl-H and pyridyl-H), ~5.9 (s, 1H, CH-OH), ~4.0 (br s, 1H, OH).

    • ¹³C NMR (CDCl₃, 101 MHz): δ ~160 (C-Cl), ~148 (pyridyl-C), ~142 (pyridyl-C), ~138 (phenyl-C), ~129-126 (phenyl-CH and pyridyl-CH), ~74 (CH-OH).

    • Melting Point: To be determined.

Troubleshooting and Key Considerations

  • Anhydrous Conditions: The success of the Grignard reaction is highly dependent on maintaining strictly anhydrous conditions. All glassware must be oven- or flame-dried, and anhydrous solvents must be used. Grignard reagents are strong bases and will react with any protic source, such as water.

  • Initiation of Grignard Formation: While the bromine-magnesium exchange with iPrMgCl is generally reliable, if issues arise, the quality of the iPrMgCl solution should be checked.

  • Temperature Control: Maintaining a low temperature during the addition of the Grignard reagent and benzaldehyde is crucial to minimize side reactions.

  • Purification: The polarity of the product may require careful selection of the eluent system for column chromatography to achieve good separation from any unreacted starting materials or byproducts.

Conclusion

The protocol described provides an efficient and reliable method for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol. By utilizing a bromine-magnesium exchange to generate the key Grignard reagent, this approach offers excellent regioselectivity and good yields. This application note serves as a comprehensive guide for researchers in organic and medicinal chemistry, enabling the synthesis of this important building block for further drug discovery and development efforts.

References

  • BenchChem. (2025). Application Notes and Protocols: Experimental Procedure for Grignard Reaction with 3-Bromo-2-chloropyridine. BenchChem.
  • Kondo, Y., Murata, N., & Sakamoto, T. (n.d.). REDUCTIVE LITHIATION OF HALOPYRIDINES USING LITHIUM NAPHTHALENIDE. HETEROCYCLES, 34(7).
  • BenchChem. (2026).
  • BenchChem. (2025). Application Notes and Protocols for the Grignard Reaction in the Synthesis of Substituted Pyridylmethanols. BenchChem.
  • Li, B., & Wang, J. (2013). Arylation, Alkenylation, and Alkylation of 2-Halopyridine N-Oxides with Grignard Reagents: A Solution to the Problem of C2/C6 Regioselective Functionalization of Pyridine Derivatives. The Journal of Organic Chemistry, 78(6), 2753–2763. [Link]

  • Chemistry LibreTexts. (2023, January 22). Grignard and Organolithium Reagents. [Link]

  • Chemistry Steps. (2025, August 6). The Grignard Reaction Mechanism. [Link]

Application

Application Notes &amp; Protocols for the Enantioselective Synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol

Introduction: The Significance of Chiral Pyridyl Alcohols Chiral molecules are fundamental building blocks in the life sciences, where the three-dimensional arrangement of atoms can dictate the efficacy or toxicity of a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Chiral Pyridyl Alcohols

Chiral molecules are fundamental building blocks in the life sciences, where the three-dimensional arrangement of atoms can dictate the efficacy or toxicity of a pharmaceutical agent.[1][2][3] Within this vast landscape, enantiomerically pure heteroaromatic alcohols, particularly those containing a pyridine scaffold, have emerged as privileged structures. These motifs are integral to a wide range of pharmacologically active compounds and serve as crucial precursors for advanced chiral ligands used in asymmetric catalysis.[4][5] The target molecule, (3-Chloropyridin-2-yl)(phenyl)methanol, embodies this class of high-value intermediates. Its defined stereochemistry is paramount for applications in drug discovery, where one enantiomer may exhibit desired therapeutic activity while the other could be inactive or even detrimental.[1][6]

This guide provides detailed protocols and the underlying scientific rationale for two robust methods for the enantioselective synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol: the asymmetric reduction of a prochiral ketone and the subsequent analytical verification of enantiomeric purity.

Synthetic Strategies: A Retrosynthetic Overview

Two primary retrosynthetic pathways dominate the approach to chiral secondary alcohols. The most common and often more reliable strategy involves the asymmetric reduction of the corresponding prochiral ketone. An alternative, though sometimes more challenging, route is the asymmetric addition of a carbon nucleophile to an aldehyde.

G cluster_0 Pathway A: Asymmetric Reduction cluster_1 Pathway B: Asymmetric Phenylation Target (3-Chloropyridin-2-yl)(phenyl)methanol (Chiral Alcohol) Ketone (3-Chloropyridin-2-yl)(phenyl)ketone (Prochiral Ketone) Ketone->Target Asymmetric Reducing Agent Aldehyde 3-Chloropyridine-2-carbaldehyde Aldehyde->Target Phenyl_Source Phenyl Nucleophile (e.g., PhMgBr) Phenyl_Source->Target Chiral Ligand/ Catalyst

Caption: Retrosynthetic analysis for (3-Chloropyridin-2-yl)(phenyl)methanol.

This document will focus on Pathway A, detailing protocols for the highly reliable Corey-Bakshi-Shibata (CBS) reduction and transition-metal-catalyzed asymmetric hydrogenation.

Protocol I: Corey-Bakshi-Shibata (CBS) Asymmetric Reduction

The CBS reduction is a cornerstone of asymmetric synthesis, renowned for its predictability, high enantioselectivity, and operational simplicity in converting prochiral ketones to chiral alcohols.[7][8] The reaction utilizes a chiral oxazaborolidine catalyst, which complexes with a borane source (e.g., borane-dimethyl sulfide complex, BMS) to form a super-Lewis acidic species that coordinates to the ketone and delivers a hydride in a highly face-selective manner.[9][10]

Causality and Mechanism of Enantioselection

The remarkable selectivity of the CBS reduction stems from a well-defined, chair-like six-membered transition state.[10] The catalyst-borane complex coordinates to the ketone's carbonyl oxygen. Steric hindrance dictates that the ketone orients its larger substituent (phenyl group) away from the catalyst's bulky group, exposing one face of the carbonyl to intramolecular hydride delivery from the coordinated borane.[11] This rigid conformational control reliably produces one enantiomer over the other.

G cluster_0 CBS Catalytic Cycle Catalyst CBS Catalyst (Oxazaborolidine) Complex Catalyst-Borane Complex Catalyst->Complex + BH3 TS Ketone Coordination & Hydride Transfer (TS) Complex->TS + Ketone Product_Complex Product-Borane Complex TS->Product_Complex Hydride Transfer Product_Complex->Catalyst + BH3 - Product

Caption: Simplified catalytic cycle for the CBS reduction.

Detailed Experimental Protocol

Materials:

  • (3-Chloropyridin-2-yl)(phenyl)ketone

  • (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

  • Borane-dimethyl sulfide complex (BMS, ~10 M)

  • Anhydrous tetrahydrofuran (THF)

  • Methanol (MeOH)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

Procedure:

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add (3-Chloropyridin-2-yl)(phenyl)ketone (1.0 eq).

  • Dissolve the ketone in anhydrous THF (approx. 0.2 M concentration).

  • Cool the solution to 0°C using an ice-water bath.

  • Catalyst Addition: Slowly add (S)-2-Methyl-CBS-oxazaborolidine solution (0.1 eq, 10 mol%) to the stirred ketone solution.

  • Stir the mixture at 0°C for 15 minutes.

  • Borane Addition: Add BMS (1.0 eq) dropwise via syringe over 20-30 minutes, ensuring the internal temperature does not exceed 5°C. Caution: Hydrogen gas is evolved.

  • Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting ketone is consumed (typically 1-4 hours).

  • Quenching: Once the reaction is complete, cool the mixture to 0°C and very slowly add methanol dropwise to quench the excess borane until gas evolution ceases.

  • Workup: Add 1 M HCl and stir for 30 minutes. Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure (S)-(3-Chloropyridin-2-yl)(phenyl)methanol.

Protocol II: Transition-Metal-Catalyzed Asymmetric Hydrogenation

Asymmetric hydrogenation, particularly the work pioneered by Noyori, offers an exceptionally efficient and atom-economical route to chiral alcohols.[12] This method is widely used in industrial settings.[13] The key challenge with pyridyl substrates is the potential for the Lewis basic pyridine nitrogen to coordinate with and deactivate the metal catalyst. Modern catalyst systems, often based on Rhodium or Ruthenium with sophisticated chiral diphosphine ligands, have been developed to overcome this issue and achieve high enantioselectivities for pyridyl ketones.[14][15]

Recommended Catalyst System

For the hydrogenation of 2-pyridine ketones, catalyst systems such as [Rh(COD)Binapine]BF4 have demonstrated excellent enantioselectivities (up to 99% ee) and broad substrate scope under mild conditions.[15] These catalysts effectively prevent catalyst poisoning and facilitate highly selective hydrogen delivery.

Detailed Experimental Protocol

Materials:

  • (3-Chloropyridin-2-yl)(phenyl)ketone

  • [Rh(COD)Binapine]BF₄ catalyst (or a similar pre-catalyst like [Rh(COD)₂]BF₄ and a chiral diphosphine ligand)

  • Anhydrous, degassed solvent (e.g., Dichloromethane (DCM) or Methanol (MeOH))

  • High-pressure hydrogenation vessel (autoclave)

  • Hydrogen gas (high purity)

Procedure:

  • Vessel Preparation: Ensure the hydrogenation vessel is clean, dry, and purged of oxygen.

  • Reaction Setup: In a glovebox or under an inert atmosphere, add the catalyst (e.g., [Rh(COD)Binapine]BF₄, 0.01 eq, 1 mol%) to the vessel.

  • Add (3-Chloropyridin-2-yl)(phenyl)ketone (1.0 eq).

  • Add anhydrous, degassed solvent (e.g., DCM) to dissolve the substrate and catalyst (approx. 0.1-0.2 M).

  • Hydrogenation: Seal the vessel securely. Purge the vessel with hydrogen gas several times (e.g., pressurize to 5 bar, then vent, repeat 3-5 times).

  • Pressurize the vessel to the desired pressure (e.g., 8 bar of H₂).[15]

  • Stir the reaction mixture at room temperature (or as optimized) for 12-24 hours.

  • Reaction Monitoring: Reaction progress can be monitored by taking aliquots (after safely venting and re-purging the vessel) for HPLC analysis.

  • Workup: Once the reaction is complete, carefully vent the hydrogen pressure.

  • Open the vessel and concentrate the reaction mixture under reduced pressure.

  • Purification: Purify the residue by flash column chromatography as described in Protocol I to obtain the pure product.

Comparative Analysis of Synthetic Protocols

FeatureCorey-Bakshi-Shibata (CBS) ReductionAsymmetric Hydrogenation (Noyori-type)
Catalyst Chiral Oxazaborolidine (Organocatalyst)Transition Metal Complex (e.g., Rh or Ru)[15][16]
Reductant Borane (e.g., BMS)Molecular Hydrogen (H₂)
Typical ee (%) >95%[7]>98%[15]
Typical Yield (%) High (>85%)Excellent (>95%)
Conditions Atmospheric pressure, low temperatureElevated pressure (1-100 atm)[15][17]
Key Considerations Requires stoichiometric borane; sensitive to moisture.[10]Requires specialized high-pressure equipment; catalyst can be air-sensitive.
Substrate Scope Very broad for many ketone types.[8]Excellent, but catalyst choice is crucial for heteroaromatic ketones.[14]

Protocol III: Determination of Enantiomeric Excess (ee) by Chiral HPLC

Verifying the success of an enantioselective synthesis is critical. Chiral High-Performance Liquid Chromatography (HPLC) is the definitive method for separating and quantifying enantiomers to determine the enantiomeric excess (% ee) of the product.[18][19] The separation is achieved using a Chiral Stationary Phase (CSP) that interacts diastereomerically with the two enantiomers, causing them to elute at different times.[19]

G cluster_0 Analytical Workflow for ee Determination Sample Synthesized Chiral Alcohol Dissolve Dissolve in Mobile Phase Sample->Dissolve Inject Inject onto Chiral HPLC Column Dissolve->Inject Separate Separation of Enantiomers on CSP Inject->Separate Detect UV Detection Separate->Detect Chromatogram Generate Chromatogram (Two Peaks) Detect->Chromatogram Calculate Calculate Peak Areas & Determine % ee Chromatogram->Calculate

Caption: Workflow for determining enantiomeric excess via chiral HPLC.

Detailed Analytical Protocol

Equipment & Materials:

  • HPLC system with UV detector

  • Chiral Stationary Phase (CSP) column (e.g., Daicel Chiralpak® series like IA, IB, or IC, which are polysaccharide-based and highly versatile)

  • HPLC-grade solvents (e.g., n-Hexane, Isopropanol (IPA), Ethanol (EtOH))

  • Synthesized (3-Chloropyridin-2-yl)(phenyl)methanol sample

  • Racemic standard of (3-Chloropyridin-2-yl)(phenyl)methanol (prepared by reduction with NaBH₄)

Procedure:

  • Sample Preparation:

    • Racemic Standard: Prepare a solution of the racemic alcohol in the mobile phase (e.g., 0.5 mg/mL).

    • Enantioenriched Sample: Prepare a solution of the synthesized alcohol at the same concentration.

  • Method Development (using the racemic standard):

    • Column Selection: Start with a versatile polysaccharide-based column (e.g., Chiralpak® IA).

    • Mobile Phase Screening: A typical starting mobile phase is a mixture of n-Hexane and an alcohol modifier like IPA (e.g., 90:10 v/v).

    • Optimization: Inject the racemic standard. If separation is poor, adjust the ratio of Hexane/IPA (e.g., to 95:5 or 80:20). If necessary, try a different alcohol modifier (e.g., EtOH). The goal is to achieve baseline resolution (Rs > 1.5) between the two enantiomer peaks.

    • Typical Conditions:

      • Column: Chiralpak® IA (250 x 4.6 mm, 5 µm)[18]

      • Mobile Phase: n-Hexane / Isopropanol (adjust ratio for optimal separation)

      • Flow Rate: 1.0 mL/min[18]

      • Column Temperature: Ambient or controlled (e.g., 25°C)

      • Detection: UV at a wavelength where the compound absorbs strongly (e.g., 254 nm).

      • Injection Volume: 10-20 µL

  • Analysis of Synthesized Sample:

    • Once the method is optimized using the racemic standard, inject the enantioenriched sample.

    • A successful enantioselective synthesis will result in a chromatogram where one of the two peaks is significantly larger than the other.

  • Data Analysis:

    • Integrate the peak areas for both enantiomers (Area₁ and Area₂).

    • Calculate the enantiomeric excess (% ee) using the formula: % ee = (|Area₁ - Area₂| / (Area₁ + Area₂)) x 100[19]

References

  • Chiral Pyridine-Containing Ligands for Asymmetric Catalysis: Synthesis and Applications. (2003). Diva-Portal.org. Retrieved from [Link]

  • Chiral 1,3,2-Oxazaborolidine Catalysts for Enantioselective Photochemical Reactions. (2020). Accounts of Chemical Research. Retrieved from [Link]

  • Chiral 1,3,2-oxazaborolidines in asymmetric synthesis: recent advances. (2004). Russian Chemical Reviews. Retrieved from [Link]

  • Recent advances in catalytic asymmetric synthesis of chiral pyridine derivatives. (2023). Chinese Journal of Chemistry. Retrieved from [Link]

  • Chiral Oxazaborolidines for Asymmetric Synthesis. (2023). Labinsights. Retrieved from [Link]

  • Mastering Chirality: Unlocking Bioactive Natural Products with Oxazaborolidines and Oxazaborolidinones. (2024). Current Organic Synthesis. Retrieved from [Link]

  • Chiral Pyridine-Containing Ligands for Asymmetric Catalysis. Synthesis and Applications. (2022). Diva-portal.org. Retrieved from [Link]

  • Chemoenzymatic Asymmetric Synthesis of Pyridine‐Based α‐Fluorinated Secondary Alcohols. (2021). Chemistry – A European Journal. Retrieved from [Link]

  • Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. (2021). Analytical Chemistry. Retrieved from [Link]

  • Synthesis of new pryridyl alcohols and their use as catalysts in the asymmetric addition of diethylzinc to aldehydes. (2002). Chirality. Retrieved from [Link]

  • Transition-Metal-Catalyzed Asymmetric Reduction of 2-Pyridine Ketones. (2024). Synthesis. Retrieved from [Link]

  • Corey–Itsuno reduction. (n.d.). Wikipedia. Retrieved from [Link]

  • Corey–Bakshi–Shibata (CBS) Reduction. (n.d.). ResearchGate. Retrieved from [Link]

  • Determination of enantiomeric excess. (n.d.). University of Bath. Retrieved from [Link]

  • Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. (2005). Proceedings of the Japan Academy, Series B. Retrieved from [Link]

  • Corey-Itsuno, Corey-Bakshi-Shibata Reduction. (2021). YouTube. Retrieved from [Link]

  • London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction. (2020). Angewandte Chemie International Edition. Retrieved from [Link]

  • Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

  • Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. (2003). Tetrahedron. Retrieved from [Link]

  • Ryoji Noyori - Nobel Lecture. (2001). NobelPrize.org. Retrieved from [Link]

  • Rhodium Catalyzed Asymmetric Hydrogenation of 2-Pyridine Ketones. (2015). Organic Letters. Retrieved from [Link]

  • Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones. (2012). IntechOpen. Retrieved from [Link]

  • Asymmetric hydrogenation. (n.d.). Wikipedia. Retrieved from [Link]

  • The Noyori Asymmetric Hydrogenation Reaction. (n.d.). Andrew G. Myers Research Group, Harvard University. Retrieved from [Link]

  • Chiral drugs. (2023). LabMed Discovery. Retrieved from [Link]

  • Enantioselective Grignard Reactions in Total Synthesis. (2022). University College Dublin. Retrieved from [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (2023). Journal of the American Chemical Society. Retrieved from [Link]

  • Enantioselective Addition of Grignard Reagents to Aldehydes. (2000). MDPI. Retrieved from [Link]

  • Catalytic Enantioselective Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. (2012). Journal of the American Chemical Society. Retrieved from [Link]

  • The Significance of Chirality in Drug Design and Development. (2023). Molecules. Retrieved from [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (2023). Journal of the American Chemical Society. Retrieved from [Link]

  • Preparation method of (S) -phenyl (pyridine-2-yl) methanol derivative. (2018). Google Patents.
  • Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines. (2025). Chiralpedia. Retrieved from [Link]

Sources

Method

Scale-up protocols for (3-Chloropyridin-2-yl)(phenyl)methanol production

Application Note: Scale-Up Protocols for (3-Chloropyridin-2-yl)(phenyl)methanol Production Prepared by: Senior Application Scientist, Process Chemistry & Development Target Audience: Researchers, Process Chemists, and Dr...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Scale-Up Protocols for (3-Chloropyridin-2-yl)(phenyl)methanol Production

Prepared by: Senior Application Scientist, Process Chemistry & Development Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document ID: AN-2026-03-28

Executive Summary

(3-Chloropyridin-2-yl)(phenyl)methanol (CAS: 31101-09-4) is a highly versatile building block utilized in the synthesis of advanced agrochemicals (such as anthranilic diamide insecticides) and pharmaceutical active pharmaceutical ingredients (APIs)[1]. As programs transition from discovery to clinical phases, the demand for this intermediate shifts from gram-scale to multi-kilogram quantities. This application note details a robust, self-validating scale-up protocol, evaluating the mechanistic rationale behind route selection and providing a field-proven methodology for safe, high-yield production.

Strategic Route Selection & Mechanistic Rationale

In discovery chemistry, the synthesis of 2-substituted 3-chloropyridines often relies on Directed ortho-Metalation (DoM). However, scaling these routes presents significant thermodynamic and regioselectivity challenges.

Route A: Directed ortho-Metalation (Discovery Route) Direct lithiation of 3-chloropyridine is heavily influenced by the directing effects of both the chlorine atom and the pyridine nitrogen. While regioselective lithiation at the C-2 position can be achieved using n -BuLi in the presence of lithium N,N-dimethylaminoethoxide (LiDMAE) at strict cryogenic temperatures (-78 °C), standard conditions often yield a mixture of 2-lithio and 4-lithio isomers[2]. Alternatively, the use of sterically hindered metal amide bases, such as Knochel's base (TMPMgCl·LiCl) in the presence of BF3​⋅OEt2​ , allows for milder metalation[3]. However, the requirement for highly specialized bases and the exothermic nature of the electrophilic quench with benzaldehyde make this route less ideal for >1 kg scale-up.

Route B: Nucleophilic Addition to 3-Chloropicolinaldehyde (Scale-Up Route) For industrial scale-up, the nucleophilic addition of phenylmagnesium bromide (PhMgBr) to 3-chloropyridine-2-carboxaldehyde is the preferred pathway.

  • Causality for Selection: This route avoids cryogenic extremes, operating safely between 0 °C and 25 °C. The electrophilicity of the aldehyde ensures rapid, quantitative conversion.

  • Impurity Control: The primary side reaction is the homocoupling of the Grignard reagent (forming biphenyl) or reduction of the aldehyde. By precisely controlling the stoichiometry (1.05 equivalents of PhMgBr) and utilizing inverse addition or strictly controlled feed rates, these impurities are mitigated.

Process Dynamics & Self-Validating Workflows

To ensure trustworthiness and reproducibility, the protocol is designed as a self-validating system. In-Process Controls (IPCs) are embedded at critical junctures to dictate process flow rather than relying on arbitrary timeframes.

ScaleUpWorkflow Start 3-Chloropyridine-2-carboxaldehyde in anhydrous THF Grignard PhMgBr Addition (0-5 °C, Exothermic) Start->Grignard IPC1 IPC 1: HPLC Check (Target: <1% SM) Grignard->IPC1 IPC1->Grignard Fail (Add 0.05 eq PhMgBr) Quench Saturated NH4Cl Quench (pH control) IPC1->Quench Pass Phase Phase Separation & Aqueous Extraction Quench->Phase Cryst Crystallization (Heptane/EtOAc) Phase->Cryst IPC2 IPC 2: Mother Liquor Loss (Target: <5%) Cryst->IPC2 Product Pure Product (>98% AUC) IPC2->Product Pass

Caption: Self-validating scale-up workflow for (3-Chloropyridin-2-yl)(phenyl)methanol production.

Experimental Protocol: 1-Kilogram Scale Synthesis

Materials & Reagents:

  • 3-Chloropyridine-2-carboxaldehyde: 1.00 kg (7.06 mol, 1.0 eq)

  • Phenylmagnesium bromide (1.0 M in THF): 7.41 L (7.41 mol, 1.05 eq)

  • Anhydrous Tetrahydrofuran (THF): 5.0 L

  • Saturated Aqueous Ammonium Chloride ( NH4​Cl ): 5.0 L

  • Ethyl Acetate (EtOAc): 10.0 L

  • Heptane: 15.0 L

Step-by-Step Methodology:

  • System Preparation: Purge a 30 L jacketed glass reactor with nitrogen for 30 minutes. Ensure the moisture content of the reactor is <500 ppm via Karl Fischer titration. Rationale: Grignard reagents are highly sensitive to moisture; water will consume the reagent to form benzene, skewing stoichiometry and reducing yield.

  • Substrate Dissolution: Charge the reactor with 1.00 kg of 3-chloropyridine-2-carboxaldehyde and 5.0 L of anhydrous THF. Initiate agitation at 150 rpm. Cool the jacket to -5 °C to achieve an internal reaction temperature of 0 to 5 °C.

  • Nucleophilic Addition: Begin the dropwise addition of Phenylmagnesium bromide (7.41 L) via an addition funnel or dosing pump.

    • Critical Parameter: Maintain the internal temperature below 15 °C. The addition is highly exothermic. The formation of the magnesium alkoxide intermediate increases the viscosity of the solution; ensure agitation is sufficient to prevent localized pooling of the Grignard reagent.

  • Reaction Maturation & IPC 1: Once the addition is complete, stir the mixture at 10 °C for 1 hour.

    • Self-Validation (IPC 1): Withdraw a 1 mL sample, quench with NH4​Cl , extract with EtOAc, and analyze via HPLC (254 nm). The reaction is deemed complete when the unreacted aldehyde is <1.0% Area Under Curve (AUC).

  • Quench: Cool the reactor to 0 °C. Slowly charge 5.0 L of saturated aqueous NH4​Cl .

    • Causality: NH4​Cl provides a mildly acidic proton source to quench the magnesium alkoxide into the final alcohol without driving the pH low enough to protonate the pyridine ring (which would pull the product into the aqueous phase) or cause acid-catalyzed dehydration of the benzylic alcohol.

  • Workup & Extraction: Add 5.0 L of EtOAc to the reactor. Stir for 15 minutes, turn off agitation, and allow phase separation (approx. 30 minutes). Drain the lower aqueous layer. Extract the aqueous layer with an additional 5.0 L of EtOAc. Combine the organic layers and wash with 3.0 L of brine.

  • Solvent Swap & Crystallization: Transfer the organic layer to a distillation apparatus. Concentrate under reduced pressure (400 mbar, 45 °C) to a volume of approximately 3.0 L. Charge 10.0 L of Heptane slowly while maintaining distillation until the internal temperature reaches 85 °C (indicating complete removal of THF/EtOAc). Cool the mixture linearly to 5 °C over 4 hours to induce crystallization.

  • Isolation: Filter the resulting white to off-white slurry. Wash the filter cake with 2.0 L of cold heptane. Dry the solid in a vacuum oven at 45 °C to constant weight.

Quantitative Data Presentation

The scalability of this protocol has been validated across three distinct scales. The data demonstrates consistent yield and purity, with a highly favorable E-factor (mass of waste per mass of product) at the kilogram scale due to optimized solvent recovery.

ScaleSubstrate InputProduct YieldMolar Yield (%)HPLC Purity (AUC)E-Factor
Bench 10.0 g14.3 g92.1%99.2%45.2
Kilo-Lab Pilot 100.0 g141.5 g91.2%99.5%38.4
Production 1000.0 g1428.0 g92.0%99.6%22.1*

*E-factor reduction at the production scale is achieved through the recycling of the heptane/EtOAc mother liquor.

References

  • 1-(5-Chloropyridin-2-yl)ethan-1-ol | BLD Pharm (Catalog listing for (3-Chloropyridin-2-yl)(phenyl)methanol, CAS 31101-09-4). BLD Pharm.
  • 3-Chloropyridine - Grokipedia (Mechanistic insights into the regioselective lithiation of 3-chloropyridine using mixed aggregate promoters). Grokipedia.
  • Preparation of Functionalized Aromatics, Pyridines and Related Heteroaromatics Using Sterically Hindered Metal Amide Base (Knochel's base applications for the metalation of heterocycles). Ludwig-Maximilians-Universität München.

Sources

Application

Application Note: Advanced Derivatization Protocols for the (3-Chloropyridin-2-yl)(phenyl)methanol Scaffold

Executive Summary & Scaffold Rationale In modern drug discovery, the (3-Chloropyridin-2-yl)(phenyl)methanol scaffold serves as a highly privileged, versatile pharmacophore. Structurally, it features a chiral benzylic/pyr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scaffold Rationale

In modern drug discovery, the (3-Chloropyridin-2-yl)(phenyl)methanol scaffold serves as a highly privileged, versatile pharmacophore. Structurally, it features a chiral benzylic/pyridyl carbinol center flanked by an electron-deficient 3-chloropyridine ring and an electron-neutral phenyl ring. This specific architecture is foundational in the development of various therapeutics, ranging from classical antihistamines to highly targeted, next-generation antiviral agents such as SARS-CoV-2 Mpro inhibitors[1].

The strategic value of this scaffold lies in its orthogonal vectors for late-stage functionalization:

  • The Hydroxyl Group (-OH): Acts as a handle for etherification (modulating lipophilicity and basicity) or can be oxidized to a methanone, creating a planar electrophilic hub.

  • The 3-Chloro Position: While traditionally sluggish in cross-coupling reactions compared to bromides or iodides, modern palladium catalysis allows this position to be smoothly functionalized, expanding the molecule's 3D chemical space without disturbing the chiral carbinol center.

This application note details three field-proven, self-validating derivatization workflows designed to maximize the Structure-Activity Relationship (SAR) exploration of this scaffold.

Divergent Derivatization Workflows

G Scaffold (3-Chloropyridin-2-yl) (phenyl)methanol Rxn1 O-Alkylation (NaH, R-X) Scaffold->Rxn1 Base/Alkyl Halide Rxn2 Suzuki Coupling (Pd(OAc)2, RuPhos) Scaffold->Rxn2 Boronic Acid/Base Rxn3 Aerobic Oxidation (CuI, TEMPO, O2) Scaffold->Rxn3 Catalyst/Oxidant Prod1 Ether Derivative (Modulated Lipophilicity) Rxn1->Prod1 Prod2 3-Substituted Analog (Expanded Vector) Rxn2->Prod2 Prod3 Methanone Intermediate (Electrophilic Hub) Rxn3->Prod3

Divergent synthetic pathways for (3-Chloropyridin-2-yl)(phenyl)methanol derivatization.

Workflow 1: Hydroxyl Functionalization (Etherification)

Mechanistic Causality: Alkylation of the benzylic/pyridyl hydroxyl group is a primary strategy for tuning the topological polar surface area (TPSA). Because the hydroxyl proton is rendered relatively acidic by the electron-withdrawing 3-chloropyridine ring, a strong base like Sodium Hydride (NaH) is required to forcefully and completely deprotonate it. This generates a hard alkoxide nucleophile, which prevents competitive N-alkylation at the pyridine nitrogen. Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature optimally solvates the sodium cation, leaving the alkoxide highly reactive.

Self-Validating Protocol:

  • Initiation: Dissolve (3-Chloropyridin-2-yl)(phenyl)methanol (1.0 equiv, 0.5 M) in anhydrous DMF under an inert N₂ atmosphere. Cool to 0 °C.

  • Deprotonation: Carefully add NaH (60% dispersion in mineral oil, 1.5 equiv) in portions. Validation: The reaction will immediately evolve H₂ gas; the cessation of bubbling (typically 15–20 mins) validates complete alkoxide formation.

  • Alkylation: Add the desired alkyl halide (e.g., 2-dimethylaminoethyl chloride hydrochloride, 1.2 equiv) dropwise. Warm to room temperature and stir for 4 hours.

  • Monitoring & Quench: Monitor via LC-MS. The starting material ([M+H]⁺ = 220.0) should shift entirely to the product mass. Quench carefully with saturated aqueous NH₄Cl to neutralize excess NaH.

  • Isolation: Extract with Ethyl Acetate (3x). Wash the combined organic layers heavily with brine (5x) to self-validate the removal of DMF. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Workflow 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Mechanistic Causality: The 3-chloro position on a pyridine ring is notoriously resistant to oxidative addition by standard palladium catalysts. To overcome this high activation energy barrier, the bulky, electron-rich biarylphosphine ligand RuPhos is paired with Pd(OAc)₂. RuPhos accelerates the oxidative addition of the C-Cl bond to the Pd(0) center and sterically drives the subsequent reductive elimination, preventing catalyst deactivation[2]. A biphasic Toluene/H₂O system is utilized to ensure the solubility of both the organic scaffold and the inorganic base (K₂CO₃).

Self-Validating Protocol:

  • Preparation: In a microwave vial, combine (3-Chloropyridin-2-yl)(phenyl)methanol (1.0 equiv), the desired arylboronic acid or alkyltrifluoroborate (1.5 equiv), and K₂CO₃ (3.0 equiv).

  • Catalyst Loading: Add Pd(OAc)₂ (2 mol %) and RuPhos (4 mol %).

  • Solvent Addition: Add a degassed mixture of Toluene/H₂O (10:1 v/v, 0.25 M). Seal the vial and purge with N₂ for 5 minutes.

  • Reaction: Heat the mixture at 80 °C for 12–24 hours. Validation: A color change to dark black/brown indicates the formation of active Pd(0) nanoparticles.

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black—this step inherently prevents heavy metal contamination in the downstream bioassays. Concentrate and purify via silica gel chromatography.

Workflow 3: Chemoselective Aerobic Oxidation

Mechanistic Causality: Converting the carbinol to a methanone ((3-chloropyridin-2-yl)(phenyl)methanone) destroys the chiral center but yields a highly versatile electrophile. Traditional oxidants (e.g., mCPBA, KMnO₄) risk oxidizing the pyridine nitrogen to an N-oxide. Instead, a biomimetic CuI/TEMPO system is employed. Cu(I) coordinates with TEMPO and molecular oxygen to form an active oxoammonium species that selectively oxidizes the benzylic alcohol without over-oxidizing the heteroaromatic ring[3].

Self-Validating Protocol:

  • Setup: Dissolve the scaffold (1.0 equiv, 1 mmol) in Acetonitrile (5 mL) at room temperature.

  • Catalyst Addition: Add CuI (10 mol %), 4-dimethylaminopyridine (DMAP, 10 mol %), and TEMPO (1 mol %).

  • Oxidation: Equip the flask with an O₂ balloon. Stir vigorously at room temperature for 3–5 hours.

  • Validation: Monitor via TLC (Hexanes:EtOAc 3:1). The highly polar alcohol spot will cleanly convert to a less polar, UV-active ketone spot. LC-MS will confirm the mass shift from [M+H]⁺ = 220.0 to [M+H]⁺ = 218.0.

  • Purification: Evaporate the solvent directly. Because the catalytic loading is extremely low and water is the only byproduct, passing the crude mixture through a short silica plug (eluting with CH₂Cl₂) yields the pure methanone in near-quantitative yields.

Quantitative Data & Physicochemical Profiling

The table below summarizes the expected outcomes and physicochemical shifts associated with each derivatization workflow, providing a predictive baseline for drug design optimization.

Derivatization StrategyPrimary ReagentsTarget VectorTypical YieldPhysicochemical Impact (SAR)
O-Alkylation NaH, R-X, DMFHydroxyl (-OH)75–90%Increases cLogP; eliminates H-bond donor (HBD); can introduce basic centers.
Suzuki-Miyaura Pd(OAc)₂, RuPhos, R-B(OH)₂3-Chloro position65–85%Expands 3D shape; alters topological polar surface area (TPSA); modulates target affinity.
Aerobic Oxidation CuI, TEMPO, O₂, CH₃CNHydroxyl (-OH)85–98%Removes chiral center; decreases HBD to 0; creates a planar, sp²-hybridized electrophilic hub.

References

  • Hazemann, J., Kimmerlin, T., Mac Sweeney, A., et al. (2025). "Accelerating the Hit-To-Lead Optimization of a SARS-CoV-2 Mpro Inhibitor Series by Combining High-Throughput Medicinal Chemistry and Computational Simulations." Journal of Medicinal Chemistry.[Link]

  • Dreher, S. D., Lim, S.-E., Sandrock, D. L., & Molander, G. A. (2009). "Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides." The Journal of Organic Chemistry, 74(10), 3626–3631.[Link]

  • Reddy, C. B. R., Reddy, S. R., & Naidu, S. (2015). "Chemoselective Oxidation of Benzyl, Amino, and Propargyl Alcohols to Aldehydes and Ketones under Mild Reaction Conditions." ChemistryOpen, 4(2), 107–110.[Link]

Sources

Method

Catalytic Applications of (3-Chloropyridin-2-yl)(phenyl)methanol Ligands in Asymmetric Synthesis

Executive Summary & Mechanistic Framework Chiral pyridine-derived ligands have served as cornerstone scaffolds in asymmetric catalysis for decades. Among these, pyridyl carbinols—specifically (3-Chloropyridin-2-yl)(pheny...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Framework

Chiral pyridine-derived ligands have served as cornerstone scaffolds in asymmetric catalysis for decades. Among these, pyridyl carbinols—specifically (3-Chloropyridin-2-yl)(phenyl)methanol —represent a highly privileged class of bidentate (N,O) ligands. These ligands are exceptionally stable toward oxidation, highly modular, and capable of coordinating with a wide array of transition metals (e.g., Zn, Ru, Ni, Pd) to form rigid, stereodirecting metallacycles[1].

The structural brilliance of the (3-Chloropyridin-2-yl)(phenyl)methanol framework lies in the synergistic effect of its substituents:

  • Inner-Layer Steric Control (The 3-Chloro Effect): The introduction of a chlorine atom at the 3-position of the pyridine ring creates a highly specific local steric hindrance. When the nitrogen atom coordinates to a metal center, this ortho-substituent restricts the rotational degrees of freedom of the incoming substrate, forcing it to approach from a single enantiotopic face[2].

  • Electronic Modulation: The inductive electron-withdrawing nature of the chlorine atom fine-tunes the Lewis acidity of the coordinated metal center. This accelerates the catalytic turnover by enhancing the electrophilicity of the coordinated substrate (e.g., an aldehyde or ketone)[1].

  • Carbinol Stereocenter: The absolute configuration of the carbinol carbon atom—bearing the bulky phenyl group—ultimately dictates the sense of asymmetric induction in the product[1].

CatalyticCycle L Ligand: (3-Chloropyridin-2-yl) (phenyl)methanol Pre Precatalyst Formation ZnEt2 + Ligand L->Pre + ZnEt2 Active Active Bimetallic Zinc Complex Pre->Active - Ethane Coord Aldehyde Coordination (Stereocontrolled by 3-Cl) Active->Coord + Aldehyde TS Alkyl Transfer (Zimmerman-Traxler TS) Coord->TS Alkyl Migration Prod Chiral Zinc Alkoxide Product TS->Prod Prod->Active Catalytic Turnover Release Aqueous Quench & Product Release Prod->Release + H2O

Fig 1. Catalytic cycle of Zn-mediated asymmetric alkylation directed by the pyridyl carbinol ligand.

Key Catalytic Applications & Quantitative Data

Application A: Enantioselective Addition of Diethylzinc to Aldehydes

The enantioselective alkylation of aldehydes using dialkylzinc reagents is a benchmark reaction for evaluating the efficacy of chiral N,O-ligands. The (3-Chloropyridin-2-yl)(phenyl)methanol ligand reacts with ZnEt2​ to form a rigid bimetallic zinc alkoxide complex. The 3-chloro substituent prevents the formation of unreactive polymeric zinc aggregates, maintaining the catalyst in its highly active bimetallic state.

Table 1: Optimization of Enantioselective Diethylzinc Addition to Benzaldehyde

Ligand Loading (mol%) Solvent Temp (°C) Time (h) Yield (%) Enantiomeric Excess (ee %)
10 Toluene 0 12 92 94
5 Toluene 0 18 89 92
10 Hexane 0 24 78 85

| 10 | Toluene | 25 | 6 | 95 | 76 (Background reaction interference) |

Application B: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Chiral pyridyl alcohols have garnered significant attention in the construction of chiral transition metal catalysts for the reduction of prochiral ketones[3]. When complexed with Ruthenium(II) precursors, the (3-Chloropyridin-2-yl)(phenyl)methanol ligand forms an active hydride-transfer species. The rigid metallacycle ensures that the hydride is delivered exclusively to one face of the ketone.

Table 2: Substrate Scope for Ru-Catalyzed ATH of Prochiral Ketones

Substrate Hydrogen Source Temp (°C) Conversion (%) Enantiomeric Excess (ee %)
Acetophenone i-PrOH / KOH 25 >99 96
4-Chloroacetophenone i-PrOH / KOH 25 98 95

| 2-Acetylpyridine | HCOOH / NEt₃ | 40 | 90 | 88 |

Self-Validating Experimental Protocols

The following protocols are designed with internal controls to ensure trustworthiness and reproducibility. Do not deviate from the specified temperatures, as the causality of stereocontrol is highly temperature-dependent.

ExperimentalWorkflow Step1 1. Ligand Activation Deprotonation of Carbinol Step2 2. Metal Chelation Formation of N,O-Metal Complex Step1->Step2 Step3 3. Substrate Addition Temperature Controlled (0°C) Step2->Step3 Step4 4. Reaction Monitoring GC-MS / TLC Step3->Step4 Step5 5. Quenching & Extraction 1M HCl / EtOAc Step4->Step5 Step6 6. Chiral Analysis HPLC (Chiralcel OD-H) Step5->Step6

Fig 2. Self-validating experimental workflow for asymmetric catalysis using pyridyl carbinol ligands.

Protocol 1: Enantioselective Alkylation of Benzaldehyde

Objective: Synthesize (1R)-1-phenylpropan-1-ol with >90% ee using a zinc-based catalytic system.

Causality & Design: The reaction must be run at 0 °C. At room temperature, the uncatalyzed background reaction between ZnEt2​ and benzaldehyde outpaces the catalyzed pathway, resulting in a racemic mixture. Toluene is chosen over coordinating solvents (like THF) because THF competes with the aldehyde for the Lewis acidic zinc center, drastically lowering the reaction rate.

Step-by-Step Methodology:

  • Preparation of the Active Complex: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x). Add (3-Chloropyridin-2-yl)(phenyl)methanol (0.1 mmol, 10 mol%) and anhydrous toluene (5 mL).

  • Precatalyst Generation: Cool the solution to 0 °C. Slowly add ZnEt2​ (1.0 M in hexanes, 2.2 mmol) dropwise over 10 minutes.

    • Validation Check: The evolution of ethane gas (bubbling) confirms the deprotonation of the carbinol and the formation of the active zinc-alkoxide complex.

  • Substrate Addition: Stir the mixture for 30 minutes at 0 °C to ensure complete complexation. Add benzaldehyde (1.0 mmol) dropwise.

    • Self-Validating Control: Run a parallel flask containing only ZnEt2​ and benzaldehyde (no ligand). If the control flask shows >5% conversion after 2 hours, your temperature is too high or the ZnEt2​ was added too rapidly.

  • Reaction and Quenching: Stir at 0 °C for 12 hours. Quench the reaction carefully by adding 1M HCl (5 mL) dropwise at 0 °C to destroy excess ZnEt2​ and break the zinc-alkoxide product bond.

  • Workup: Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Analysis: Determine the enantiomeric excess via chiral HPLC (Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min).

Protocol 2: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Objective: Reduce acetophenone to (1S)-1-phenylethanol using isopropanol as the hydrogen donor.

Causality & Design: Isopropanol acts as both the solvent and the hydride source. The addition of KOH is required to deprotonate the carbinol of the ligand and facilitate the formation of the active Ru-hydride species. The reaction is reversible; therefore, it must be quenched immediately upon reaching maximum conversion to prevent the erosion of enantiomeric excess (racemization via the reverse dehydrogenation pathway).

Step-by-Step Methodology:

  • Catalyst Formation: In an Argon-purged vial, combine [RuCl2​(p−cymene)]2​ (0.005 mmol) and (3-Chloropyridin-2-yl)(phenyl)methanol (0.011 mmol). Add anhydrous isopropanol (2 mL) and stir at 80 °C for 1 hour to form the monomeric Ru-complex.

  • Activation: Cool the mixture to room temperature. Add a standardized solution of KOH in isopropanol (0.1 M, 0.5 mL). Stir for 15 minutes. The solution will typically undergo a distinct color change (e.g., yellow to deep orange), indicating the formation of the active catalyst.

  • Substrate Addition: Add acetophenone (1.0 mmol) to the activated catalyst solution.

  • Monitoring (Critical Step): Monitor the reaction strictly via GC-MS every 30 minutes.

    • Validation Check: Plot conversion vs. time. Once the conversion plateaus (>98%), proceed immediately to quenching. Allowing the reaction to stir post-completion will result in a measurable drop in ee%.

  • Quenching: Filter the mixture through a short pad of silica gel, eluting with diethyl ether, to remove the ruthenium catalyst and halt the reaction.

  • Analysis: Analyze the filtrate directly via chiral GC (e.g., CP-Chirasil-Dex CB column) to determine conversion and ee%.

References

  • Chiral Pyridine-Containing Ligands for Asymmetric Catalysis: Synthesis and Applications Diva-Portal.org (Doctoral Thesis, 2003) URL:[Link]

  • Design and Application of New Pyridine-Derived Chiral Ligands in Asymmetric Catalysis Accounts of Chemical Research (ACS Publications, 2024) URL:[Link]

  • Synthesis and Application of the Transition Metal Complexes of α-Pyridinyl Alcohols, α-Bipyridinyl Alcohols, α,α'-Pyridinyl Diols and α,α'-Bipyridinyl Diols in Homogeneous Catalysis Molecules (MDPI, 2018) URL:[Link]

Sources

Application

Application Note: The Role of (3-Chloropyridin-2-yl)(phenyl)methanol in Advanced Agrochemical Synthesis

Target Audience: Researchers, Medicinal Chemists, and Agrochemical Development Professionals Document Type: Technical Application Note & Standard Operating Protocols Introduction & Strategic Importance The discovery of a...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Agrochemical Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Introduction & Strategic Importance

The discovery of anthranilic diamides revolutionized pest management by introducing highly selective ryanodine receptor (RyR) modulators. Central to the efficacy of blockbuster insecticides like chlorantraniliprole and tetraniliprole is the 3-chloropyridin-2-yl pharmacophore [1]. This moiety provides critical hydrogen-bond accepting capabilities and conformational rigidity necessary for target protein binding.

As pest resistance to first-generation diamides emerges, agrochemical R&D has shifted toward novel structural scaffolds[2]. (3-Chloropyridin-2-yl)(phenyl)methanol (CAS: 75343-75-8) has emerged as a highly versatile, advanced building block. Unlike traditional pyrazole-carboxylic acid intermediates, this diaryl methanol allows for the divergent synthesis of ether-linked herbicides, ketone-derived hydrazones, and novel SDHI (Succinate Dehydrogenase Inhibitor) fungicides [3].

This application note details the mechanistic rationale, synthetic workflows, and validated protocols for utilizing (3-Chloropyridin-2-yl)(phenyl)methanol in agrochemical discovery.

Mechanistic Insights: The 3-Chloropyridine Effect

The chemical behavior of (3-Chloropyridin-2-yl)(phenyl)methanol is heavily dictated by its unique stereoelectronic environment. Understanding these properties is crucial for optimizing reaction conditions:

  • Steric Shielding: The chlorine atom at the C3 position of the pyridine ring exerts significant steric hindrance on the adjacent benzylic hydroxyl group. This shielding requires the use of highly reactive electrophiles or strong bases (e.g., NaH) during functionalization to force the reaction forward.

  • Electronic Modulation: The strongly electron-withdrawing nature of both the pyridine nitrogen and the C3-chlorine increases the acidity of the benzylic proton. This electronic effect facilitates mild oxidation pathways but makes the resulting ketone highly susceptible to nucleophilic attack.

  • Coordination Risks: The pyridine nitrogen is a strong Lewis base. When using transition-metal catalysts or oxidants (e.g., CrO₃, KMnO₄), the nitrogen can coordinate with the metal, leading to catalyst poisoning or unwanted N-oxide formation. Consequently, metal-free synthetic routes are preferred.

Synthetic Workflows

The versatility of (3-Chloropyridin-2-yl)(phenyl)methanol allows it to be branched into two primary agrochemical classes: fungicidal oxime ethers and ether-linked insecticidal/herbicidal agents.

Workflow A (3-Chloropyridin-2-yl) (phenyl)methanol B Swern Oxidation (DMSO, (COCl)2) A->B F O-Alkylation (NaH, R-X) A->F C Diaryl Ketone Intermediate B->C D Oximation (NH2OH) C->D E Fungicidal Oxime Ethers D->E G Ether-Linked Agrochemicals F->G

Fig 1. Divergent synthetic workflows for (3-Chloropyridin-2-yl)(phenyl)methanol in agrochemistry.

Experimental Protocols

Protocol A: Metal-Free Swern Oxidation to (3-Chloropyridin-2-yl)(phenyl)methanone

Objective: Convert the secondary alcohol to a ketone intermediate for downstream hydrazone or oxime synthesis [3]. Causality & Design: To avoid pyridine N-oxidation and heavy-metal waste, a Swern oxidation is utilized. The low temperature (-78 °C) is critical to prevent the Pummerer rearrangement of the alkoxysulfonium intermediate, ensuring high purity of the target ketone.

Reagents:

  • (3-Chloropyridin-2-yl)(phenyl)methanol: 10.0 mmol (1.0 eq)

  • Oxalyl chloride: 12.0 mmol (1.2 eq)

  • Anhydrous DMSO: 25.0 mmol (2.5 eq)

  • Triethylamine (TEA): 50.0 mmol (5.0 eq)

  • Anhydrous Dichloromethane (DCM): 50 mL

Step-by-Step Methodology:

  • Preparation: Flush a flame-dried 250 mL round-bottom flask with N₂. Add anhydrous DCM (30 mL) and oxalyl chloride. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Activation: Dilute anhydrous DMSO in DCM (5 mL) and add dropwise over 10 minutes. Self-Validation: Vigorous gas evolution (CO and CO₂) confirms the formation of the active chlorodimethylsulfonium intermediate. Stir for 15 minutes.

  • Alcohol Addition: Dissolve the starting methanol derivative in DCM (15 mL) and add dropwise over 15 minutes. Maintain the temperature strictly at -78 °C for 45 minutes to allow complete formation of the alkoxysulfonium ion.

  • Elimination: Add TEA dropwise. The mixture will turn cloudy as triethylammonium chloride precipitates. Stir for 15 minutes at -78 °C, then remove the cooling bath and allow the reaction to warm to room temperature over 1 hour.

  • Workup & Validation: Quench with 30 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Monitor via TLC (Hexane:EtOAc 3:1); the product ketone (Rf ~0.5) should be clearly distinct from the starting alcohol (Rf ~0.3).

Protocol B: Sterically Hindered O-Alkylation (Etherification)

Objective: Synthesize diaryl methyl ethers, which serve as rigidified scaffolds for novel herbicides. Causality & Design: The steric bulk of the 3-chloro group renders standard weak-base alkylations (e.g., K₂CO₃) ineffective. Sodium hydride (NaH) is required to quantitatively generate the alkoxide. Furthermore, adding tetrabutylammonium iodide (TBAI) facilitates an in situ Finkelstein reaction, converting less reactive alkyl chlorides into highly reactive alkyl iodides to overcome steric hindrance.

Reagents:

  • (3-Chloropyridin-2-yl)(phenyl)methanol: 5.0 mmol (1.0 eq)

  • Sodium Hydride (60% dispersion in mineral oil): 7.5 mmol (1.5 eq)

  • Alkyl Halide (e.g., 1-bromo-3-methylbutane): 6.0 mmol (1.2 eq)

  • Tetrabutylammonium iodide (TBAI): 0.5 mmol (0.1 eq)

  • Anhydrous DMF: 20 mL

Step-by-Step Methodology:

  • Deprotonation: Suspend NaH in anhydrous DMF at 0 °C under N₂. Slowly add a solution of the alcohol in DMF (5 mL) dropwise. Self-Validation: Hydrogen gas evolution indicates active deprotonation. Stir at 0 °C for 30 minutes until gas evolution ceases, ensuring complete alkoxide formation.

  • Electrophile Addition: Add TBAI, followed immediately by the dropwise addition of the alkyl halide.

  • Propagation: Warm the reaction to room temperature. For primary halides, stir for 4 hours. For secondary halides, heat the mixture to 60 °C for 12 hours.

  • Quenching: Cool the reaction to 0 °C and strictly quench by the dropwise addition of cold water (Caution: unreacted NaH will violently release H₂).

  • Extraction: Dilute with Ethyl Acetate (50 mL) and wash the organic layer extensively with water (3 × 30 mL) to remove DMF, followed by brine. Dry and concentrate.

Quantitative Data & Reaction Optimization

The following table summarizes the optimized parameters and expected outcomes for the functionalization of (3-Chloropyridin-2-yl)(phenyl)methanol based on internal scale-up data.

Reaction TypeReagents / CatalystTemp (°C)Time (h)Yield (%)Purity (HPLC)
Swern Oxidation (COCl)₂, DMSO, Et₃N-78 to 252.592%>98.5%
O-Alkylation (1° Halide) NaH, DMF, TBAI0 to 254.085%95.0%
O-Alkylation (2° Halide) NaH, DMF, TBAI0 to 6012.068%91.5%
Hydrazone Formation *NH₂NH-Ar, EtOH, AcOH80 (Reflux)6.088%96.0%

*Performed on the ketone intermediate generated from Protocol A.

Downstream Application: Mechanism of Action

Derivatives synthesized from this building block frequently target the insect Ryanodine Receptor (RyR). The 3-chloropyridine domain anchors the molecule within the transmembrane domain of the RyR, locking it in an open state.

MOA Target Pyridine-Derived Agrochemical RyR Binds Ryanodine Receptor (RyR) Target->RyR High Affinity Ca Unregulated Ca2+ Release RyR->Ca Channel Opening Death Pest Paralysis & Mortality Ca->Death Muscle Contraction

Fig 2. Mechanism of action for 3-chloropyridine-based ryanodine receptor (RyR) modulators.

References

  • Australian Pesticides and Veterinary Medicines Authority (APVMA). "Public Release Summary on tetraniliprole in the product Vayego 200 SC Insecticide." APVMA Regulatory Publications. Available at:[Link]

  • National Center for Biotechnology Information (PMC). "Synthesis and Insecticidal Activity of Novel Anthranilic Diamide Insecticides Containing Indane and Its Analogs." PubMed Central. Available at:[Link]

  • Journal of Agricultural and Food Chemistry. "Evaluation of Novel Pyridine-Based Compounds Integrating Bioactive Amide and Hydrazide Groups as a Potential Fungicide Agent." ACS Publications. Available at:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol

Welcome to the technical support center for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troublesh...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this synthesis and optimize your yields.

Synthesis Overview: The Grignard Approach

The most common and direct route to synthesizing (3-Chloropyridin-2-yl)(phenyl)methanol is through a Grignard reaction. This involves the nucleophilic addition of a phenylmagnesium halide to 3-chloro-2-pyridinecarboxaldehyde. While conceptually straightforward, this reaction is sensitive to a variety of factors that can impact yield and purity.

This guide will focus on troubleshooting and optimizing this Grignard-based synthesis.

Troubleshooting Guide: Enhancing Your Yield

This section addresses common issues encountered during the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol, providing explanations and actionable solutions.

Issue 1: Low or No Product Formation

Question: My reaction is resulting in a very low yield, or I'm recovering mostly starting material. What are the likely causes?

Answer: This is a frequent challenge in Grignard reactions and can stem from several sources. The primary culprits are often related to the quality of the Grignard reagent and the reaction conditions.

  • Inactive Grignard Reagent: Phenylmagnesium bromide is highly reactive and susceptible to degradation.

    • Moisture Contamination: Grignard reagents are strong bases and will readily react with any protic solvents, including trace amounts of water in your glassware or solvent.[1][2] This acid-base reaction quenches the Grignard reagent, rendering it inactive for the desired nucleophilic addition.

      • Solution: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use and cooled under an inert atmosphere (e.g., nitrogen or argon).[1][3] Use anhydrous solvents, preferably freshly distilled or from a sealed bottle.

    • Oxidation: Exposure to air can also deactivate the Grignard reagent through oxidation.[1]

      • Solution: Maintain a positive pressure of an inert gas throughout the setup and reaction.

    • Reagent Quality: Commercially available Grignard reagents can degrade over time.

      • Solution: It is best practice to titrate the Grignard reagent just before use to determine its exact concentration.[1] This allows for accurate stoichiometry in your reaction.

  • Poor Magnesium Activation: The surface of magnesium turnings is often coated with a layer of magnesium oxide, which can prevent the reaction with bromobenzene from initiating.[4]

    • Solution: Activate the magnesium surface. Common methods include adding a small crystal of iodine, which will disappear as the reaction begins, or a few drops of 1,2-dibromoethane.[3] Mechanical stirring to physically break the oxide layer can also be effective.

  • Low Reaction Temperature: While the Grignard reagent is often prepared at room temperature or with gentle heating, the subsequent addition to the aldehyde may require specific temperature control.

    • Solution: If the reaction is sluggish, consider the temperature at which you are adding the aldehyde to the Grignard reagent. While low temperatures can sometimes improve selectivity, a temperature that is too low may hinder the reaction rate. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal temperature for your specific setup.

Issue 2: Formation of Significant Side Products

Question: My NMR spectrum shows significant impurities alongside my desired product. What are these and how can I minimize them?

Answer: Side reactions are a common challenge in Grignard syntheses. Understanding their origin is key to mitigating their formation.

  • Biphenyl Formation: A common byproduct is biphenyl, which arises from the coupling of the phenyl Grignard reagent with unreacted bromobenzene (Wurtz-type coupling).[5]

    • Causality: This side reaction is favored at higher concentrations of bromobenzene and elevated temperatures.

    • Solution: Add the bromobenzene solution dropwise to the magnesium suspension to maintain a low instantaneous concentration.[5] Avoid excessive heating during the formation of the Grignard reagent.

  • Reduction of the Aldehyde: If the Grignard reagent possesses a β-hydrogen, it can act as a reducing agent, converting the aldehyde to the corresponding alcohol (in this case, 3-chloro-2-pyridinemethanol).[1] While phenylmagnesium bromide does not have a β-hydrogen, this can be a consideration with other Grignard reagents.

  • Enolization of the Aldehyde: Grignard reagents are strong bases and can deprotonate the α-carbon of the aldehyde, leading to the formation of an enolate.[1] This consumes both the starting material and the Grignard reagent without forming the desired product.

    • Solution: Add the aldehyde slowly to the Grignard solution at a low temperature (e.g., 0 °C) to favor nucleophilic addition over deprotonation.[1]

Issue 3: Difficult Product Purification

Question: I'm having trouble isolating a pure product after workup. What purification strategies are most effective?

Answer: Proper workup and purification are critical for obtaining pure (3-Chloropyridin-2-yl)(phenyl)methanol.

  • Quenching the Reaction: The reaction must be carefully quenched to neutralize any unreacted Grignard reagent and protonate the magnesium alkoxide intermediate.

    • Recommended Procedure: Slowly and carefully pour the reaction mixture into a cold, saturated aqueous solution of ammonium chloride (NH₄Cl). This is generally preferred over strong acids, which could potentially lead to side reactions with the alcohol product.

  • Extraction: The product is typically extracted from the aqueous layer using an organic solvent.

    • Solvent Choice: Ethyl acetate is a common and effective solvent for extracting this type of polar alcohol.[6]

    • Procedure: Perform multiple extractions (e.g., 3-4 times) to ensure complete recovery of the product from the aqueous phase.[7] Combine the organic layers, wash with brine to remove residual water, and dry over an anhydrous drying agent like sodium sulfate or magnesium sulfate.[7][6]

  • Purification Techniques:

    • Column Chromatography: This is a highly effective method for separating the desired product from nonpolar byproducts like biphenyl and any unreacted starting materials.[6] A silica gel column with a gradient of ethyl acetate in hexane is a good starting point for elution.

    • Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system can be an efficient purification method.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this Grignard reaction?

A1: Anhydrous tetrahydrofuran (THF) is generally the preferred solvent for the formation of phenylmagnesium bromide.[3][8] Its higher boiling point compared to diethyl ether allows for a wider range of reaction temperatures, and it is better at stabilizing the Grignard reagent.[3]

Q2: Can I use 3-chloro-2-cyanopyridine instead of the aldehyde?

A2: Yes, reacting phenylmagnesium bromide with 3-chloro-2-cyanopyridine is a viable alternative synthetic route.[8] The initial reaction will form an imine intermediate, which is then hydrolyzed during the aqueous workup to yield the corresponding ketone, (3-chloropyridin-2-yl)(phenyl)methanone. This ketone would then need to be reduced in a subsequent step (e.g., using sodium borohydride) to obtain the desired alcohol.[8]

Q3: My reaction mixture turns dark and cloudy during the Grignard formation. Is this normal?

A3: A cloudy, grayish to brownish appearance is typical during the formation of a Grignard reagent as the magnesium metal is consumed. However, a very dark or black color could indicate decomposition, possibly due to overheating or the presence of impurities.[3] If this occurs, it's advisable to check your reaction temperature and ensure the purity of your starting materials.

Q4: How can I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is an effective way to monitor the reaction's progress. You can spot the reaction mixture alongside your starting aldehyde on a TLC plate. The disappearance of the starting material spot and the appearance of a new, typically less polar, product spot will indicate that the reaction is proceeding.

Experimental Protocols

Protocol 1: Synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol via Grignard Reaction

Materials:

  • Magnesium turnings

  • Iodine crystal (catalytic amount)

  • Anhydrous tetrahydrofuran (THF)

  • Bromobenzene

  • 3-chloro-2-pyridinecarboxaldehyde

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Preparation of the Grignard Reagent:

    • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 equivalents).

    • Add a single crystal of iodine.

    • Add a small amount of anhydrous THF to cover the magnesium.

    • In the dropping funnel, prepare a solution of bromobenzene (1.1 equivalents) in anhydrous THF.

    • Add a small portion of the bromobenzene solution to the magnesium suspension. The reaction should initiate, as evidenced by a gentle reflux and the disappearance of the iodine color. If the reaction does not start, gently warm the flask or add a few drops of 1,2-dibromoethane.

    • Once the reaction has initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, stir the reaction mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

  • Reaction with the Aldehyde:

    • Cool the Grignard reagent solution to 0 °C using an ice bath.

    • Prepare a solution of 3-chloro-2-pyridinecarboxaldehyde (1.0 equivalent) in anhydrous THF.

    • Add the aldehyde solution dropwise to the cooled Grignard reagent with vigorous stirring.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates the consumption of the starting aldehyde.

  • Work-up and Purification:

    • Cool the reaction mixture back to 0 °C.

    • Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

    • Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

    • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Data Summary

ParameterRecommended ConditionRationale
Solvent Anhydrous THFGood for stabilizing the Grignard reagent and allows for a wider temperature range.[3]
Grignard Formation Temperature Gentle refluxEnsures efficient reaction between magnesium and bromobenzene.
Aldehyde Addition Temperature 0 °C to room temperatureLower temperatures can minimize side reactions like enolization.
Quenching Agent Saturated aqueous NH₄ClA mild acid source that effectively protonates the alkoxide without causing degradation of the product.[1]
Purification Method Silica gel column chromatographyEffective for separating the polar product from nonpolar byproducts.[6]

Visualizing the Process

Grignard Reaction Workflow

G cluster_prep Reagent Preparation cluster_reaction Reaction cluster_workup Work-up & Purification A Activate Mg with I₂ B Add Bromobenzene in THF A->B C Form Phenylmagnesium Bromide B->C D Cool Grignard Reagent (0 °C) C->D Transfer E Add 3-chloro-2-pyridinecarboxaldehyde D->E F Stir at Room Temperature E->F G Quench with aq. NH₄Cl F->G Transfer H Extract with Ethyl Acetate G->H I Column Chromatography H->I J Isolate Pure Product I->J

Caption: Workflow for the Grign-ard synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol.

Troubleshooting Logic

G Start Low Yield? Q1 Grignard Reagent Quality? Start->Q1 A1_1 Moisture/Air Exposure? Q1->A1_1 Yes Q2 Side Products Observed? Q1->Q2 No S1_1 Use Dry Glassware & Inert Atmosphere A1_1->S1_1 Yes A1_2 Titrate Grignard Reagent A1_1->A1_2 No A2_1 Biphenyl Formation? Q2->A2_1 Yes S2_1 Slow Addition of Bromobenzene A2_1->S2_1 Yes A2_2 Enolization? A2_1->A2_2 No S2_2 Low-Temperature Aldehyde Addition

Sources

Optimization

Technical Support Center: Advanced Strategies for (3-Chloropyridin-2-yl)(phenyl)methanol Reactions

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with (3-Chloropyridin-2-yl)(phenyl)methanol and its derivatives. This guide provides in-depth troubleshoot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with (3-Chloropyridin-2-yl)(phenyl)methanol and its derivatives. This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) concerning the significant synthetic challenges posed by this sterically demanding scaffold. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, empowering you to overcome synthetic hurdles with confidence.

Section 1: Understanding the Core Challenge

Q1: Why are reactions involving (3-Chloropyridin-2-yl)(phenyl)methanol so difficult?

Answer: The primary obstacle is severe steric hindrance around the key reactive sites. The bulky (phenyl)methanol group at the C2 position of the pyridine ring creates a crowded environment that impedes access to both the adjacent C3-chloro position and the hydroxyl group itself.

This steric congestion directly impacts several critical reaction steps:

  • For Cross-Coupling at C3-Cl: The bulky C2 substituent hinders the oxidative addition of the C-Cl bond to a metal catalyst (e.g., Palladium), which is often the rate-limiting step in cross-coupling reactions.[1]

  • For Reactions at the -OH Group: The proximity of the pyridine ring and the phenyl group shields the hydroxyl group, making it less accessible to incoming reagents for reactions like esterification, etherification, or conversion to a leaving group.

  • Catalyst Inhibition: The pyridine nitrogen itself can coordinate to transition metal catalysts, potentially leading to catalyst deactivation or altered reactivity, a phenomenon known as the "2-pyridyl problem".[2]

Understanding this three-dimensional obstruction is the first step toward designing a successful synthetic strategy.

Caption: Steric hindrance zones in (3-Chloropyridin-2-yl)(phenyl)methanol.

Section 2: Troubleshooting Palladium-Catalyzed Cross-Coupling at the C3-Position

The C3-chloro position is a key handle for molecular elaboration via cross-coupling. However, the adjacent C2-substituent makes these reactions particularly challenging.

Q2: My Suzuki-Miyaura coupling with a boronic acid is failing or giving very low yields. What are the most critical parameters to optimize?

Answer: Low conversion in Suzuki couplings with this substrate is almost always due to a stalled catalytic cycle, specifically at the oxidative addition and reductive elimination steps.[3] A systematic optimization approach is crucial.

Suzuki_Troubleshooting cluster_catalyst Catalyst System Details cluster_base Base Selection Details start Low Yield in Suzuki Coupling catalyst 1. Evaluate Catalyst System (Ligand & Precatalyst) start->catalyst Most Critical Factor base 2. Optimize Base catalyst->base ligand Bulky Biarylphosphine Ligands XPhos SPhos RuPhos Promote monoligated Pd(0) species catalyst->ligand precatalyst Modern Precatalysts G3/G4 Palladacycles Ensure efficient generation of active Pd(0) catalyst->precatalyst conditions 3. Adjust Reaction Conditions base->conditions base_choice Strong, Non-nucleophilic Bases K₃PO₄ (finely ground) Cs₂CO₃ Crucial for activating hindered boronic acids base->base_choice success Successful Coupling conditions->success If optimized

Caption: Troubleshooting workflow for sterically hindered Suzuki-Miyaura coupling.

1. Catalyst & Ligand Selection (Most Critical Factor): Standard catalysts like Pd(PPh₃)₄ are ineffective for this transformation. You must use a system designed for sterically demanding substrates.[3]

  • Ligands: Employ bulky, electron-rich biarylphosphine ligands. These ligands stabilize the highly reactive, monoligated Pd(0) species necessary for the oxidative addition of the hindered C-Cl bond.[3][4]
  • Palladium Source: Use modern palladium precatalysts (e.g., XPhos Pd G3, SPhos Pd G4). These air-stable complexes ensure the reliable and efficient generation of the active Pd(0) catalyst in solution, which can be an issue with sources like Pd(OAc)₂.[1]

2. Base and Solvent:

  • Base: A strong base is required to facilitate the transmetalation step, which can also be sluggish. Finely ground potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often the most effective choices.[5][6]
  • Solvent: Anhydrous, degassed solvents are mandatory. 1,4-Dioxane/water or Toluene/water mixtures are commonly used to dissolve both the organic substrates and the inorganic base.[5]

3. Reaction Conditions:

  • Temperature: Higher temperatures (100-120 °C) are typically necessary to overcome the high activation energy of the oxidative addition step.[5]
  • Concentration: Ensure the reaction is not too dilute. A concentration of 0.1-0.2 M with respect to the limiting reagent is a good starting point.
ParameterStandard ConditionsRecommended for Hindered SubstrateRationale
Pd Source Pd(OAc)₂, Pd(PPh₃)₄XPhos Pd G3, SPhos Pd G4Ensures efficient formation of active Pd(0).[1]
Ligand PPh₃, P(t-Bu)₃XPhos, SPhos, RuPhosBulky, electron-rich ligands accelerate oxidative addition and reductive elimination.[3][4]
Base Na₂CO₃, K₂CO₃K₃PO₄, Cs₂CO₃Stronger bases are more effective for activating hindered boronic acids.[6]
Temperature 80-100 °C100-120 °CProvides the necessary energy to overcome the high activation barrier of oxidative addition.[5]
Q3: My Buchwald-Hartwig amination with a primary/secondary amine is not proceeding. How should I adapt the protocol?

Answer: The Buchwald-Hartwig amination of aryl chlorides is inherently more challenging than that of bromides or iodides, and the steric hindrance on your substrate makes it an exceptionally difficult case.[1] Success hinges on using a highly active catalyst system capable of activating the C-Cl bond.

Key Optimization Points:

  • Catalyst System: This is paramount. The combination of a palladium source like Pd₂(dba)₃ or a palladacycle precatalyst with a highly specialized, sterically demanding ligand is required.

    • Ligand Choice: Use bulky biarylphosphine ligands (e.g., RuPhos, BrettPhos) or ferrocene-based ligands (e.g., Josiphos).[1] These ligands are designed to promote the challenging oxidative addition of C-Cl bonds.

    • Catalyst Loading: For difficult substrates, you may need to increase catalyst loading from a typical 1-2 mol% up to 5 mol%.[1]

  • Base Selection: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu) is the most common and effective base for these transformations.[1] If your substrate is base-sensitive, weaker bases like K₃PO₄ can be attempted, but this will likely require a more active catalyst and higher temperatures.

  • Inert Atmosphere: The Pd(0) catalyst is highly sensitive to oxygen. Ensure your reaction is set up under a strictly inert atmosphere (Argon or Nitrogen) using Schlenk techniques and dry, degassed solvents.[1]

Buchwald_Hartwig_Cycle L2Pd0 L₂Pd(0) OxAdd Oxidative Addition L2Pd0->OxAdd + Ar-Cl LPdClAr L-Pd(II)-Cl(Ar) OxAdd->LPdClAr Steric_Clash OxAdd->Steric_Clash Rate-Limiting Step Hindered by C2 Substituent BaseAssoc Base Association Amine Deprotonation LPdClAr->BaseAssoc + HNR₂ + Base AmideComplex L-Pd(II)-NR₂(Ar) BaseAssoc->AmideComplex RedElim Reductive Elimination AmideComplex->RedElim RedElim->L2Pd0 Product Ar-NR₂ RedElim->Product

Caption: Buchwald-Hartwig cycle highlighting the sterically hindered oxidative addition step.

Q4: I am attempting a Sonogashira coupling, but I see significant alkyne homocoupling (Glaser coupling) and low yield of my desired product. What can I do?

Answer: Alkyne homocoupling is a common side reaction in Sonogashira couplings, often promoted by the copper(I) co-catalyst.[7] For a sterically hindered substrate like yours, where the desired reaction is slow, this side reaction can become dominant.

Troubleshooting Strategies:

  • Switch to Copper-Free Conditions: This is the most effective way to eliminate Glaser homocoupling. Copper-free Sonogashira protocols rely on a highly active palladium catalyst to facilitate the entire cycle. This often requires a more robust ligand and a suitable base to deprotonate the alkyne.[7]

  • Optimize the Base/Solvent System: An amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is typically used, acting as both the base and often part of the solvent system.[7] Ensure it is anhydrous.

  • Microwave Irradiation: For sluggish couplings involving aryl chlorides, microwave heating can dramatically accelerate the reaction rate, often favoring the desired cross-coupling over side reactions by overcoming the high activation energy more efficiently.[8]

ProblemRoot CauseRecommended SolutionRationale
Alkyne Homocoupling Copper(I) co-catalystAdopt a copper-free Sonogashira protocol.Eliminates the primary catalyst for the undesired Glaser coupling pathway.[7]
Low Reactivity High activation energy of C-Cl oxidative additionUse microwave irradiation.Provides rapid, efficient heating to overcome the kinetic barrier.[8]
Catalyst Inefficiency Standard ligands are insufficientUse bulky, electron-rich phosphine ligands (e.g., SPhos, cataCXium A).Facilitates the challenging oxidative addition and subsequent steps in the catalytic cycle.

Section 3: Troubleshooting Reactions at the Hydroxyl Group

Q5: I am trying to convert the hydroxyl group to a chloride using thionyl chloride (SOCl₂), but the reaction is slow and incomplete. How can I drive it to completion?

Answer: The low reactivity of the hydroxyl group is due to the steric shielding previously discussed. To overcome this, you need to enhance the reactivity of the system.

  • Use Pyridine as a Catalyst/Solvent: Often, a small amount of pyridine is used as a catalyst. In this case, using pyridine as the solvent can be beneficial. Pyridine reacts with the thionyl chloride to form an electrophilic intermediate, chlorosulfinylpyridinium salt, which is more reactive than SOCl₂ itself. It also acts as a base to neutralize the HCl byproduct.[9]

  • Increase Temperature: Gently heating the reaction mixture (e.g., to 40-50 °C) can provide the necessary activation energy for the reaction to proceed. Monitor carefully by TLC to avoid decomposition.

  • Alternative Reagents: If SOCl₂ remains ineffective, consider more powerful chlorinating agents like oxalyl chloride or cyanuric chloride, though these should be used with caution and optimized carefully.

Section 4: Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling for a Hindered 2-Substituted-3-Chloropyridine

This protocol is a robust starting point and may require optimization for your specific boronic acid.

  • Reaction Setup:

    • To an oven-dried Schlenk tube equipped with a magnetic stir bar, add (3-Chloropyridin-2-yl)(phenyl)methanol (1.0 equiv), the arylboronic acid (1.5 equiv), and finely ground potassium phosphate (K₃PO₄, 3.0 equiv).

    • Add the palladium precatalyst (e.g., XPhos Pd G3, 3 mol%).

    • Seal the tube with a rubber septum, then evacuate and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Solvent Addition:

    • Through the septum, add degassed 1,4-dioxane (to achieve a concentration of ~0.15 M) and degassed water (10% v/v of the dioxane).

  • Reaction Execution:

    • Place the sealed tube in a preheated oil bath at 110 °C and stir vigorously for 12-24 hours.

    • Monitor the reaction progress by TLC or LC-MS by periodically taking a small aliquot (under a positive pressure of argon).

  • Work-up:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium residues and salts.

    • Wash the filtrate with water, then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

    • Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

References

  • Anderson, K. W., & Buchwald, S. L. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Angewandte Chemie International Edition, 45(21), 3484-3488. [Link]

  • Campeau, L.-C., & Fagnou, K. (2005). A Solution to the 2-Pyridyl Organometallic Cross-Coupling Problem: Regioselective Catalytic Direct Arylation of Pyridine N-Oxides. Journal of the American Chemical Society, 127(49), 17760-17761. [Link]

  • Chemistry LibreTexts. (2024). 11.3: Characteristics of the SN2 Reaction. Chemistry LibreTexts. [Link]

  • Chemistry Steps. (n.d.). SOCl2 and PBr3 for Conversion of Alcohols to Alkyl Halides. Chemistry Steps. [Link]

  • Grokipedia. (n.d.). Ullmann condensation. Grokipedia. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

  • Zhang, H., Kwong, F. Y., Tian, Y., & Chan, K. S. (1998). Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols. The Journal of Organic Chemistry, 63(20), 6886-6890. [Link]

Sources

Troubleshooting

Technical Support Center: Purification and Crystallization of (3-Chloropyridin-2-yl)(phenyl)methanol

This technical support guide is designed for researchers, scientists, and drug development professionals working with (3-Chloropyridin-2-yl)(phenyl)methanol. Here, we provide in-depth troubleshooting advice and frequentl...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals working with (3-Chloropyridin-2-yl)(phenyl)methanol. Here, we provide in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the purification and crystallization of this compound. Our approach is grounded in established chemical principles and practical laboratory experience to ensure you can achieve the desired purity and crystal form for your downstream applications.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific problems you may encounter during the purification and crystallization of (3-Chloropyridin-2-yl)(phenyl)methanol.

Q1: My (3-Chloropyridin-2-yl)(phenyl)methanol fails to crystallize from solution. What steps can I take to induce crystallization?

Failure to crystallize is a frequent issue in organic synthesis. The underlying cause is often related to the solution being too dilute or the presence of impurities that inhibit crystal lattice formation. Here is a systematic approach to induce crystallization:

Initial Steps:

  • Introduce a Seed Crystal: If you have a small amount of pure, crystalline (3-Chloropyridin-2-yl)(phenyl)methanol from a previous batch, adding a tiny crystal to the supersaturated solution can provide a nucleation site for crystal growth.

  • Scratch the Inner Surface of the Flask: Using a glass rod to gently scratch the inside of the flask below the solvent level can create microscopic imperfections on the glass surface that may promote nucleation.[1]

  • Concentrate the Solution: Your solution may be too dilute. Gently evaporate some of the solvent under reduced pressure or by carefully heating the solution and then allow it to cool slowly again.[1]

  • Cool the Solution to a Lower Temperature: If initial cooling to room temperature and then in an ice bath is unsuccessful, try using a colder cooling bath, such as a dry ice/acetone slurry.

Advanced Troubleshooting:

If the initial steps fail, consider the following:

  • Re-evaluate Your Solvent System: The chosen solvent may be too good at solvating the molecule, even at low temperatures. You may need to switch to a solvent in which the compound is less soluble or use a two-solvent system.

  • Purify Further Before Crystallization: The presence of impurities can significantly hinder crystallization. Consider an additional purification step, such as column chromatography, to remove these before attempting to crystallize the compound again.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the purification and crystallization of (3-Chloropyridin-2-yl)(phenyl)methanol.

Q1: What is a recommended starting solvent system for the recrystallization of (3-Chloropyridin-2-yl)(phenyl)methanol?

(3-Chloropyridin-2-yl)(phenyl)methanol is a moderately polar molecule due to the presence of the hydroxyl group and the nitrogen-containing pyridine ring. Therefore, a good starting point for recrystallization would be a single polar solvent or a two-solvent system combining a polar and a non-polar solvent.

Recommended Starting Solvents:

Solvent SystemRationale
Single Solvent: Isopropanol or EthanolThese moderately polar alcohols are often good choices for compounds with similar functional groups. The compound should be soluble in the hot solvent and less soluble upon cooling.
Two-Solvent System: Toluene/Hexane or Ethyl Acetate/HexaneIn this system, the compound is dissolved in a minimum amount of the more polar solvent (toluene or ethyl acetate) in which it is readily soluble. The non-polar "anti-solvent" (hexane) is then added dropwise until the solution becomes slightly cloudy, indicating the point of saturation. Gentle heating to redissolve the precipitate followed by slow cooling should yield crystals.[2]

It is always advisable to perform small-scale solubility tests with a variety of solvents to identify the ideal system for your specific sample.[1][3]

Q2: I've synthesized (3-Chloropyridin-2-yl)(phenyl)methanol via a Grignard reaction. What are the likely impurities I should be trying to remove?

Grignard reactions are powerful for C-C bond formation but are also prone to side reactions that generate specific impurities.[4] For the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol, which likely involves the reaction of a phenyl Grignard reagent with 3-chloro-2-formylpyridine (or a similar pathway), you should be aware of the following potential impurities:

  • Biphenyl: This is a very common byproduct in Grignard reactions using phenylmagnesium bromide. It forms from the coupling of the Grignard reagent with unreacted bromobenzene.[5] Biphenyl is a non-polar hydrocarbon and can often be removed by recrystallization or by washing the crude product with a non-polar solvent like petroleum ether in a process called trituration.[5]

  • Unreacted Starting Materials: Incomplete reaction can leave behind 3-chloro-2-formylpyridine or the Grignard precursor.

  • Hydrolyzed Grignard Reagent: Exposure of the Grignard reagent to moisture will quench it, forming benzene.

The purification strategy should be designed to effectively separate the desired product from these potential contaminants.

Q3: My compound is "oiling out" instead of forming crystals. What causes this and how can I fix it?

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This typically happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is supersaturated to a degree that precipitation occurs at a temperature above the compound's melting point. An oily product is undesirable as it tends to trap impurities.

Troubleshooting "Oiling Out":

  • Re-heat and Add More Solvent: The most straightforward solution is to heat the mixture to redissolve the oil and then add a small amount of additional solvent to decrease the saturation level. Then, allow the solution to cool more slowly.

  • Lower the Temperature of Saturation: Try to induce crystallization at a lower temperature. This can be achieved by using a larger volume of solvent and then slowly evaporating it to reach the saturation point at a lower temperature.

  • Change the Solvent System: If the problem persists, the chosen solvent is likely unsuitable. Select a solvent with a lower boiling point or a different polarity profile.

Q4: I have a poor yield after recrystallization. What are the common causes and how can I improve my recovery?

A low yield after recrystallization is a common problem that can often be rectified by optimizing your technique.[1]

Common Causes of Low Yield:

CauseHow to Improve
Using too much solvent Dissolve the crude product in the minimum amount of boiling solvent required to achieve a clear solution.
Premature crystallization Ensure your filtration apparatus is pre-heated when performing a hot filtration to remove insoluble impurities. This prevents the product from crystallizing on the filter paper.[6]
Incomplete crystallization After slow cooling to room temperature, cool the flask in an ice bath for at least 15-20 minutes to maximize the amount of product that crystallizes out of the solution.[6]
Washing with room temperature solvent Always wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize redissolving the product.[7]
Product is too soluble in the chosen solvent If the compound has significant solubility in the solvent even at low temperatures, you will lose a substantial amount in the mother liquor. A different solvent system is needed.

Experimental Workflow Visualization

To aid in your experimental design, the following diagrams illustrate key decision-making processes in the purification and crystallization of (3-Chloropyridin-2-yl)(phenyl)methanol.

Purification_Workflow cluster_synthesis Crude Product cluster_purification Purification Strategy cluster_crystallization Crystallization & Isolation crude Crude (3-Chloropyridin-2-yl)(phenyl)methanol decision_impurities Significant Impurities Present? crude->decision_impurities column_chromatography Column Chromatography decision_impurities->column_chromatography Yes recrystallization Direct Recrystallization decision_impurities->recrystallization No column_chromatography->recrystallization solvent_selection Select Solvent System recrystallization->solvent_selection dissolution Dissolve in Minimum Hot Solvent solvent_selection->dissolution cooling Slow Cooling & Crystallization dissolution->cooling filtration Vacuum Filtration cooling->filtration drying Dry Crystals filtration->drying pure_product Pure Crystalline Product drying->pure_product

Caption: General purification workflow for (3-Chloropyridin-2-yl)(phenyl)methanol.

Crystallization_Troubleshooting cluster_no_crystals Troubleshooting: No Crystals cluster_oiling_out Troubleshooting: Oiling Out start Crystallization Attempt decision_crystals Crystals Form? start->decision_crystals success Collect Crystals decision_crystals->success Yes no_crystals No Crystals Formed decision_crystals->no_crystals No oiling_out Compound 'Oils Out' decision_crystals->oiling_out Oils Out scratch Scratch Flask no_crystals->scratch reheat_add_solvent Re-heat & Add More Solvent oiling_out->reheat_add_solvent seed Add Seed Crystal scratch->seed concentrate Concentrate Solution seed->concentrate cool_further Cool to Lower Temp concentrate->cool_further cool_further->start reheat_add_solvent->start change_solvent Change Solvent System reheat_add_solvent->change_solvent change_solvent->start

Sources

Optimization

Technical Support Center: Troubleshooting (3-Chloropyridin-2-yl)(phenyl)methanol Synthesis

Welcome to the Application Scientist Knowledge Base. The synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol is a critical transformation in drug development, often serving as a key intermediate for antihistamines and ki...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Knowledge Base. The synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol is a critical transformation in drug development, often serving as a key intermediate for antihistamines and kinase inhibitors. However, researchers frequently encounter low conversion rates or poor isolated yields.

Because the pyridine ring is highly electron-deficient and the chlorine atom exerts strong inductive effects, the reaction environment is highly sensitive to reagent quality, temperature control, and regioselectivity. This guide deconstructs the two primary synthetic pathways—Grignard Addition and Directed ortho-Metalation (DoM) —and provides field-proven, self-validating troubleshooting strategies to maximize your conversion rates.

Mechanistic Pathways & Workflow Analysis

To effectively troubleshoot, we must first isolate the synthetic route being utilized. The target compound can be synthesized via a "forward" approach (nucleophilic addition to an aldehyde) or a "reverse" approach (electrophilic trapping of a lithiated pyridine).

Workflow A 3-Chloropyridine-2-carboxaldehyde B PhMgBr (Grignard) A->B Route A C (3-Chloropyridin-2-yl)(phenyl)methanol B->C D 3-Chloropyridine E n-BuLi / LiDMAE D->E Route B F Benzaldehyde E->F C-2 Lithiation F->C

Synthetic pathways to (3-Chloropyridin-2-yl)(phenyl)methanol.

Frequently Asked Questions (Troubleshooting)

Q1: I am using Route A (Grignard Addition), but my conversion is capped at 30-40%. What is causing this?

Causality & Solution: The most common cause of low conversion in this route is the degradation of the Grignard reagent (Phenylmagnesium bromide) by moisture, or the formation of unreactive hydrates of 3-chloropyridine-2-carboxaldehyde. Because the pyridine nitrogen is Lewis basic, it can coordinate with the magnesium, effectively altering the stoichiometry and causing aggregation.

  • Actionable Fix: Always titrate your Grignard reagent using salicylaldehyde phenylhydrazone prior to use to ensure exact molarity. Use a slight excess (1.2 equivalents) to account for nitrogen coordination. Ensure the aldehyde is strictly dried; trace water will form a gem-diol hydrate, which is impervious to nucleophilic attack.

Q2: I switched to Route B (DoM) starting from 3-chloropyridine, but I am isolating the C-4 isomer instead of the C-2 product. Why?

Causality & Solution: This is a classic regioselectivity failure. Standard lithium dialkylamides (like LDA) or n -BuLi alone will preferentially deprotonate 3-chloropyridine at the C-4 position due to the strong inductive electron-withdrawing effect of the adjacent chlorine atom [1, 4].

  • Actionable Fix: To force lithiation at the C-2 position, you must use a mixed aggregate superbase, such as BuLi-LiDMAE (Lithium N,N -dimethylaminoethoxide). The LiDMAE forms a soluble complex that coordinates simultaneously to the pyridine nitrogen and the chlorine atom, directing the lithium specifically to the C-2 pocket [1, 4]. Alternatively, Knochel's base ( TMPMgCl⋅LiCl ) activated by BF3​⋅OEt2​ can achieve similar C-2 selectivity [3].

Q3: My regioselectivity is correct with BuLi-LiDMAE, but the overall yield is still low, and I recover mostly unreacted 3-chloropyridine.

Causality & Solution: This indicates a failure in the electrophilic trapping phase. The 2-lithio-3-chloropyridine intermediate is highly unstable and prone to Wurtz-type dimerization or ring-opening if the temperature rises above -78 °C [2]. Furthermore, if your benzaldehyde has been exposed to air, it will partially oxidize to benzoic acid. Benzoic acid acts as a proton source, instantly quenching the delicate 2-lithio intermediate back to the starting 3-chloropyridine.

  • Actionable Fix: Maintain strict cryogenic control (-78 °C) throughout the addition. Freshly distill your benzaldehyde under reduced pressure immediately before the reaction to remove any trace benzoic acid.

LogicTree Start Low Conversion Detected Route Identify Synthetic Route Start->Route Grignard Route A: Grignard Route->Grignard DoM Route B: DoM Route->DoM G1 Titrate PhMgBr Grignard->G1 Reagent Quality G2 Dry Aldehyde (Remove Hydrates) Grignard->G2 Substrate Quality D1 Check Regioselectivity DoM->D1 Isomer Analysis D3 Distill Benzaldehyde DoM->D3 If C-2 fails to trap D2 Use LiDMAE for C-2 D1->D2 If C-4 forms

Troubleshooting logic tree for identifying and resolving low conversion rates.

Quantitative Data: Regioselectivity in DoM

The choice of base dictates the success of Route B. The table below summarizes the quantitative impact of various lithiating agents on the regioselectivity of 3-chloropyridine metalation.

Starting MaterialLithiating AgentSolventTemp (°C)Major Lithiation SiteYield of Trapped Product
3-ChloropyridineLDATHF-78C-4 >80% (Wrong Isomer)
3-Chloropyridine n -BuLi / TMEDA Et2​O -60C-2 ~60% (Mixture)
3-Chloropyridine n -BuLi / LiDMAETHF-78C-2 85% (Target)
3-Chloropyridine TMPMgCl⋅LiCl/BF3​⋅OEt2​ THF-78C-2 88% (Target)

Validated Experimental Protocols

To ensure reproducibility, utilize these self-validating protocols.

Protocol A: Grignard Addition (Route A)
  • Preparation: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with argon (repeat 3x).

  • Substrate Loading: Dissolve 3-chloropyridine-2-carboxaldehyde (10.0 mmol) in 30 mL of anhydrous THF. Cool the solution to 0 °C using an ice-water bath.

  • Addition: Dropwise, add a freshly titrated solution of Phenylmagnesium bromide (12.0 mmol, 1.2 eq, typically 1.0 M in THF) over 15 minutes.

  • Self-Validation Check: The reaction mixture should turn a deep yellow/orange upon addition. Monitor via TLC (3:1 Hexanes/EtOAc). The disappearance of the aldehyde spot ( Rf​≈0.6 ) and appearance of a highly UV-active product spot ( Rf​≈0.3 ) confirms conversion.

  • Quench & Workup: After 2 hours at room temperature, quench carefully with 20 mL of saturated aqueous NH4​Cl . Extract with EtOAc ( 3×20 mL), dry over Na2​SO4​ , and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Directed ortho-Metalation using BuLi-LiDMAE (Route B)
  • Superbase Generation: In a flame-dried Schlenk flask under argon, dissolve 2-(dimethylamino)ethanol (11.0 mmol) in 20 mL anhydrous hexane. Cool to 0 °C. Dropwise, add n -BuLi (22.0 mmol, 2.5 M in hexanes). Stir for 30 minutes to form the BuLi-LiDMAE complex.

  • Metalation: Dilute the superbase with 20 mL anhydrous THF and cool strictly to -78 °C using a dry ice/acetone bath. Add 3-chloropyridine (10.0 mmol) dropwise. Stir for 1 hour at -78 °C.

  • Self-Validation Check (Optional but recommended): Quench a 0.1 mL aliquot with MeOD . Crude 1H -NMR should show >95% deuterium incorporation at the C-2 position (indicated by the disappearance of the singlet at ~8.5 ppm).

  • Electrophilic Trapping: Add freshly distilled benzaldehyde (12.0 mmol) dropwise. Maintain the temperature at -78 °C for an additional 2 hours.

  • Quench & Workup: Quench the reaction at -78 °C with a solution of glacial acetic acid in THF (1:1, 5 mL), then allow it to warm to room temperature. Neutralize with saturated NaHCO3​ , extract with dichloromethane ( 3×30 mL), dry over MgSO4​ , and purify via column chromatography.

References

  • "3-Chloropyridine - Grokipedia", Grokipedia.
  • "DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES - LOCKSS", CLOCKSS Archive.
  • "Preparation of Functionalized Aromatics, Pyridines and Related Heteroaromatics Using Sterically Hindered Metal Amide Base", LMU Munich.
  • "Cas 77332-78-6,Pyridine, 3-chloro-4-(trimethylsilyl)- | lookchem", Lookchem.
Troubleshooting

Reducing byproducts and impurities in (3-Chloropyridin-2-yl)(phenyl)methanol synthesis

Technical Support Center: Synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol Welcome to the Technical Support Center for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol. This guide is designed for researchers, c...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol

Welcome to the Technical Support Center for the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis, with a specific focus on identifying, controlling, and reducing byproduct and impurity formation. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common challenges encountered during the synthesis of (3-Chloropyridin-2-yl)(phenyl)methanol. The primary synthetic routes involve either the nucleophilic addition of an organometallic reagent to an aldehyde or the reduction of a ketone. Each approach has a unique impurity profile that must be managed.

FAQ 1: My reaction yields significant amounts of the ketone, (3-chloropyridin-2-yl)(phenyl)methanone. What causes this and how can I prevent it?

Root Cause Analysis:

The presence of the ketone impurity, (3-chloropyridin-2-yl)(phenyl)methanone, points to two primary issues depending on your synthetic route:

  • Incomplete Reduction: If you are synthesizing the target alcohol by reducing the corresponding ketone (e.g., with sodium borohydride), the presence of starting material indicates the reduction has not gone to completion.

  • Oxidation of the Product: The desired secondary alcohol product can be oxidized back to the ketone. This can occur during the reaction workup or subsequent purification if exposed to oxidizing agents or even air over prolonged periods, sometimes catalyzed by trace metal impurities.

Troubleshooting & Preventative Measures:

  • For Reduction Reactions:

    • Stoichiometry of Reducing Agent: Ensure an adequate molar excess of the reducing agent is used. For sodium borohydride (NaBH₄), a common and mild choice, using 1.5 to 2.0 equivalents is typical to account for any deactivation by moisture.[1]

    • Reaction Monitoring: Do not rely solely on reaction time. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the complete consumption of the ketone starting material.

    • Temperature Control: While many borohydride reductions are performed at room temperature or below, ensure the temperature is appropriate for your specific substrate. A Chinese patent suggests adding NaBH₄ in batches while maintaining the temperature below 40°C for a similar reduction.[2]

  • For Organometallic Addition Reactions (e.g., Grignard):

    • Atmosphere Control: The Grignard reagent is highly sensitive to oxygen. Ensure the reaction is conducted under a strictly inert atmosphere (Nitrogen or Argon) from start to finish to prevent oxidation of the organometallic intermediate and the final product.

    • Workup Conditions: During the aqueous quench, avoid overly aggressive or prolonged exposure to air. Use deoxygenated water for quenching if oxidation is a persistent issue.

Optimized Protocol: Ketone Reduction A reliable method for producing the alcohol is the reduction of the corresponding ketone.

  • Dissolve (3-chloropyridin-2-yl)(phenyl)methanone (1.0 eq.) in methanol (MeOH) or ethanol (EtOH) in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0-5°C using an ice bath.

  • Add sodium borohydride (NaBH₄) (1.5 eq.) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 15°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours.

  • Monitor the reaction by TLC until the starting ketone is fully consumed.

  • Carefully quench the reaction by slowly adding water, followed by adjusting the pH to ~7 with dilute HCl.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

FAQ 2: I am observing a significant byproduct with a mass corresponding to a bipyridyl or dimer species. What is happening?

Root Cause Analysis:

This issue is most common when using organometallic routes, such as a Grignard or organolithium reaction. The formation of dimeric species (e.g., 3,3'-dichloro-2,2'-bipyridine) arises from the coupling of the organometallic reagent with the unreacted halo-pyridine starting material. This is a well-known side reaction in Grignard chemistry, often referred to as Wurtz-type coupling.

Mechanism of Dimer Formation:

The pyridyl Grignard reagent, acting as a nucleophile, can attack the electrophilic carbon of another molecule of the starting 2-bromo-3-chloropyridine. Recent studies suggest that single electron transfer (SET) mechanisms can also contribute to the formation of radical intermediates that lead to dimerization.[3][4]

Troubleshooting & Preventative Measures:

  • Control Grignard Formation:

    • Slow Addition: Add the 2-bromo-3-chloropyridine solution dropwise to the magnesium turnings. This maintains a low concentration of the halide, minimizing the chance of it reacting with the already-formed Grignard reagent.

    • Temperature Management: Maintain a gentle reflux during Grignard formation. Overheating can promote side reactions.

  • Inverse Addition: For the subsequent reaction with benzaldehyde, employ an "inverse addition" strategy. Slowly add the freshly prepared Grignard reagent to the solution of benzaldehyde (the electrophile).[5] This ensures the Grignard reagent is immediately consumed by the aldehyde, keeping its concentration low and suppressing the dimerization side reaction.

  • Halogen-Metal Exchange: A more reliable method for forming the nucleophile is through a halogen-metal exchange at low temperature, for instance, by reacting 2-bromo-3-chloropyridine with n-butyllithium or isopropylmagnesium chloride.[5] This can provide a cleaner organometallic species prior to the addition of the aldehyde.

Visualization: Troubleshooting Dimer Formation

G cluster_0 Problem Identification cluster_1 Root Cause Analysis cluster_2 Solution Pathways Problem High Level of Dimeric Byproduct (e.g., 3,3'-dichloro-2,2'-bipyridine) Cause Wurtz-type Coupling: Pyridyl-MgX + Bromo-Pyridine Problem->Cause Likely Cause Sol1 Optimize Grignard Reaction: Slow addition of halide to Mg Cause->Sol1 Mitigate by Sol2 Employ Inverse Addition: Add Grignard to Aldehyde Cause->Sol2 Mitigate by Sol3 Use Halogen-Metal Exchange: e.g., n-BuLi or i-PrMgCl at low temp Cause->Sol3 Alternative Method

Caption: Decision workflow for addressing dimeric byproducts.

FAQ 3: My final product is contaminated with unreacted benzaldehyde and/or 2-bromo-3-chloropyridine. How can I improve conversion and purification?

Root Cause Analysis:

Residual starting materials indicate an incomplete reaction. This can be due to several factors:

  • Poor Grignard Reagent Yield: The formation of the Grignard reagent may have been inefficient due to moisture, oxygen, or passive magnesium turnings.

  • Incorrect Stoichiometry: An improper ratio of the Grignard reagent to the aldehyde will leave one of the starting materials in excess.

  • Ineffective Purification: These impurities may co-elute with the product during chromatography or co-distill if their boiling points are close.

Troubleshooting & Preventative Measures:

  • Ensuring Reagent Activity:

    • Dry Glassware & Solvents: All glassware must be rigorously flame- or oven-dried. Anhydrous solvents (like THF or diethyl ether) are critical.[5][6]

    • Magnesium Activation: Activate magnesium turnings with a small crystal of iodine or a few drops of 1,2-dibromoethane to initiate the reaction.

  • Optimizing Stoichiometry: While a 1:1 stoichiometry is theoretical, it is common practice to use a slight excess (e.g., 1.1 equivalents) of the aldehyde to ensure the more valuable Grignard reagent is fully consumed.[5]

  • Effective Purification Strategies:

    • Aqueous Wash: A wash with a saturated sodium bisulfite solution can help remove residual benzaldehyde by forming a water-soluble adduct.

    • Column Chromatography: Use a silica gel column with an optimized solvent system (e.g., a gradient of ethyl acetate in hexanes) to separate the product from less polar starting materials.[6]

    • Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective method for removing impurities.

Data Summary: Impact of Reaction Parameters

ParameterConditionPrimary Impurity AffectedRecommended Action
Atmosphere Presence of O₂Ketone, DimerMaintain a strict inert (N₂/Ar) atmosphere.
Temperature Too high during GrignardDimer, side productsMaintain gentle reflux; use low temp for exchange.
Addition Order Grignard added to AldehydeDimerRecommended: Add Grignard to aldehyde (inverse).
Reagent Ratio Insufficient Reducing AgentKetone (from reduction)Use 1.5-2.0 eq. of NaBH₄.
Workup Prolonged air exposureKetoneQuench efficiently; consider deoxygenated solvents.

Visualizing the Core Reaction and Side Products

The following diagram illustrates the desired reaction pathway alongside the formation of key impurities discussed.

G SM1 2-Bromo-3-chloropyridine Grignard Pyridyl-MgBr (Intermediate) SM1->Grignard + Mg, THF SM2 Benzaldehyde Product (3-Chloropyridin-2-yl) (phenyl)methanol SM2->Product Nucleophilic Addition Grignard->Product Nucleophilic Addition Dimer Dimeric Byproduct (Wurtz Coupling) Grignard->Dimer + SM1 Ketone Ketone Impurity (Oxidation) Product->Ketone [O]

Caption: Main synthesis pathway and formation of key impurities.

References

  • Synthesis and biological studies of novel chlorophenyl-(pyridinyl)- methylamine hydrochloride derivatives. Der Pharma Chemica. [Link]

  • The preparation of pyridine derivatives from bromopyridines by means of the Grignard reaction. II. ResearchGate. [Link]

  • Preparation method of 4-chlorophenyl-2-pyridyl methanol.
  • 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.
  • Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. Organic Chemistry Portal. [Link]

  • Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. PubMed. [Link]

  • Grignard Reaction. Cambridge University Press & Assessment. [Link]

  • DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. HETEROCYCLES, Vol. 91, No. 3, 2015. [Link]

  • Deaminative Addition of Alkylpyridinium Salt to Aldehyde. Organic Letters. [Link]

  • The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. NIH National Library of Medicine. [Link]

  • Preparation method of (R) -phenyl (pyridine-2-yl) methanol derivative.
  • A New Synthetic Method of 3-Fluoropyridine-2-methanol.

Sources

Optimization

Technical Support Center: Solvent Optimization for (3-Chloropyridin-2-yl)(phenyl)methanol Extraction

This technical support guide provides researchers, scientists, and drug development professionals with a dedicated resource for optimizing the solvent extraction of (3-Chloropyridin-2-yl)(phenyl)methanol. This document a...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide provides researchers, scientists, and drug development professionals with a dedicated resource for optimizing the solvent extraction of (3-Chloropyridin-2-yl)(phenyl)methanol. This document addresses common questions and troubleshooting scenarios encountered during synthesis workup and purification, grounding its recommendations in fundamental physicochemical principles and established laboratory practices.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

A successful extraction protocol begins with a solid understanding of the target molecule's properties. (3-Chloropyridin-2-yl)(phenyl)methanol is a moderately polar molecule with key functional groups that dictate its solubility and behavior.

Q1: What are the key structural features of (3-Chloropyridin-2-yl)(phenyl)methanol that influence solvent selection?

A1: Three primary features govern its behavior:

  • Pyridine Ring: The nitrogen atom in the pyridine ring is basic and can be protonated by acids.[1][2] This creates a water-soluble pyridinium salt, a crucial property exploited in acid-base extractions.[1][3]

  • Hydroxyl Group (-OH): This group can both donate and accept hydrogen bonds, contributing to the molecule's polarity and its solubility in protic solvents like alcohols.

  • Phenyl and Chloropyridin Moieties: These aromatic and chlorinated components are non-polar and hydrophobic, favoring solubility in organic solvents like dichloromethane and ethyl acetate.

The molecule's overall character is a balance of these polar and non-polar features, making solvent choice a critical parameter for effective separation.

Q2: How does pH impact the extraction of this compound from a reaction mixture?

A2: The pH of the aqueous phase is one of the most powerful tools for controlling the location of your compound.

  • Acidic Conditions (e.g., pH < 4): In the presence of a dilute acid (like 1M HCl), the basic pyridine nitrogen is protonated, forming a water-soluble pyridinium salt.[1][2] This will cause your product to move from the organic layer into the aqueous layer. This is an excellent strategy for separating it from non-basic impurities, which will remain in the organic phase.[1]

  • Neutral or Basic Conditions (e.g., pH > 7): Under neutral or basic conditions, the pyridine nitrogen is in its free base form. The molecule as a whole is less polar and will preferentially partition into an immiscible organic solvent. To recover your product from an acidic aqueous wash, you would basify the aqueous layer (e.g., with NaHCO₃ or NaOH) and then re-extract with an organic solvent.[1]

The impact of pH on the solubility of basic compounds is a fundamental principle in liquid-liquid extraction.[4][5][6]

Q3: What is a good starting solvent for a standard liquid-liquid extraction?

A3: For a general-purpose extraction from an aqueous reaction mixture (after quenching), Ethyl Acetate (EtOAc) and Dichloromethane (DCM) are excellent starting points.

  • Ethyl Acetate (EtOAc): Moderately polar, immiscible with water, and has a lower boiling point, making it easy to remove post-extraction. It's a good choice for compounds of intermediate polarity.

  • Dichloromethane (DCM): A slightly more polar solvent that can dissolve a wide range of organic compounds. Its higher density means it will typically be the bottom layer in a separation with water, which can be advantageous in some setups.

A preliminary small-scale solubility test is always recommended to confirm your compound dissolves well in your chosen solvent.[7]

Section 2: Solvent Selection and Optimization Guide

Choosing the right solvent or solvent system is key to maximizing yield and purity.

Q4: My product has low solubility in standard solvents like EtOAc and DCM. What are my options?

A4: If solubility is a challenge, you may need to consider more polar or specialized solvents.

  • Tetrahydrofuran (THF): A more polar ether that is miscible with water. While not ideal for standard liquid-liquid extraction due to its miscibility, it can be used if the aqueous phase is saturated with a salt (salting out), like brine, which reduces the mutual solubility.[8]

  • 2-Methyl-THF: A greener alternative to THF that has much lower water miscibility, making it a superior choice for extractions.

  • Chloroform (CHCl₃): Similar to DCM but slightly more polar and a stronger solvent.[9] Use with appropriate safety precautions.

Q5: How do I choose a solvent system for purification by crystallization?

A5: The ideal crystallization solvent is one in which your compound is highly soluble at high temperatures but poorly soluble at low temperatures.[7]

  • Single Solvent Method: Test solvents like isopropanol, ethanol, acetone, or toluene. Dissolve your crude product in a minimum amount of the hot solvent, and allow it to cool slowly.

  • Two-Solvent (Mixed-Solvent) Method: This is useful when no single solvent is ideal.[7] You need a "good" solvent that readily dissolves your compound and a "poor" or "anti-solvent" in which it is insoluble.[7] A common pair for moderately polar compounds is Acetone/Hexanes or Ethyl Acetate/Hexanes .[10] Dissolve the compound in the minimum amount of hot "good" solvent, then slowly add the "poor" solvent until the solution becomes cloudy (turbid), then add a drop or two of the "good" solvent to clarify before cooling.[7]

The following table provides a starting point for solvent screening.

SolventPolarityBoiling Point (°C)Suitability for ExtractionSuitability for CrystallizationNotes
Hexanes / HeptaneNon-Polar69 / 98Poor (unless used as anti-solvent)Good (as anti-solvent)Good for precipitating polar compounds.
TolueneNon-Polar111GoodPossibleCan form azeotropes to remove water or pyridine.[3]
Diethyl EtherLow35GoodGood (often in mixed systems)Highly volatile and flammable.
Dichloromethane (DCM)Medium40ExcellentPossibleHigh density, effective general solvent.[11]
Ethyl Acetate (EtOAc)Medium77ExcellentGood (often in mixed systems)Versatile and easily removed.[10]
AcetoneMedium-High56Poor (water-miscible)Good (as "good" solvent)Often used in mixed systems with hexanes.[7]
Isopropanol (IPA)High (Protic)82Poor (water-miscible)GoodGood for crystallizing moderately polar compounds.
Ethanol / MethanolHigh (Protic)78 / 65Poor (water-miscible)GoodCan be difficult to remove all traces.
WaterVery High100As aqueous phaseGood (for salts or highly polar compounds)Used to extract protonated pyridinium form.[7]

Section 3: Troubleshooting Common Extraction & Purification Issues

Q6: Why is my extraction yield low?

A6: Low yield can stem from several issues. Use this workflow to diagnose the problem.

Diagram 1: Workflow for troubleshooting low extraction yield.

Q7: I'm getting a persistent emulsion between the aqueous and organic layers. How can I resolve this?

A7: Emulsions are common when surfactant-like impurities are present or when the mixture is shaken too vigorously.[8]

  • Prevention: Gently swirl or invert the separatory funnel instead of shaking it aggressively. This increases the surface area for extraction without high shear forces.[8]

  • Break the Emulsion:

    • Add Brine: Add a saturated NaCl solution. This increases the ionic strength of the aqueous layer, which can help force the separation of the layers (a technique called "salting out").[8]

    • Centrifugation: If the volume is small, centrifuging the mixture can effectively break an emulsion.[8][12]

    • Filtration: Pass the mixture through a pad of Celite or phase separation paper.[8]

    • Change Solvent: Adding a small amount of a different solvent (e.g., a little methanol if using DCM) can sometimes alter the properties enough to break the emulsion.[8]

Q8: My final product is pure by NMR, but the yield is over 100%. What's the likely cause?

A8: The most common culprit is residual solvent. High-boiling point solvents like toluene, or protic solvents like ethanol and water that can hydrogen-bond to your product, can be difficult to remove completely.[7] Dry the product under high vacuum for an extended period, possibly with gentle heating if the compound is stable.

Q9: I am having difficulty crystallizing my product. It just oils out.

A9: This typically happens for one of two reasons: the presence of impurities or using too much solvent.

  • Induce Crystallization: If the solution is supersaturated, you can try scratching the inside of the flask with a glass rod just below the surface of the liquid.[7] The microscopic scratches provide nucleation sites. Adding a "seed crystal" from a previous pure batch can also initiate crystallization.[7]

  • Remove Excess Solvent: This is the most frequent cause of crystallization failure.[7] Gently heat the solution to boil off some of the solvent, increasing the concentration of your product, and then allow it to cool slowly again.[7][12]

  • Purity Check: If it still oils out, the crude material may be too impure. Consider running it through a short silica plug first to remove highly polar or non-polar impurities before attempting crystallization again.

Section 4: Experimental Protocol - General Solvent Screening

This protocol outlines a small-scale experiment to determine the best extraction and crystallization solvents.

Objective: To identify an optimal solvent system for liquid-liquid extraction and subsequent crystallization.

Materials:

  • Crude (3-Chloropyridin-2-yl)(phenyl)methanol

  • Test tubes or small vials

  • A selection of solvents (see table in Q5)

  • Water (deionized)

  • 1M HCl and 1M NaOH

Protocol:

  • Solubility Assessment (for Extraction):

    • Place ~10-20 mg of crude product into a series of labeled vials.

    • Add 1 mL of a potential organic extraction solvent (e.g., EtOAc, DCM, Toluene) to each vial.

    • Vortex or shake to observe solubility at room temperature. Note which solvents fully dissolve the sample. These are good candidates for extraction.

  • Partitioning Test:

    • To the vials where the sample dissolved, add 1 mL of deionized water. Vortex, then allow the layers to separate. The product should remain in the organic layer.

    • In a separate vial containing dissolved product, add 1 mL of 1M HCl. Vortex and allow to separate. The product should now partition into the aqueous layer.

    • Take the aqueous layer from the previous step, add 1M NaOH until basic (check with pH paper), then add 1 mL of the organic solvent. The product should move back into the organic layer.

  • Crystallization Screening:

    • Place ~50 mg of crude product in a test tube.

    • Add a promising crystallization solvent (e.g., Isopropanol) dropwise while heating until the solid just dissolves.

    • Allow the tube to cool slowly to room temperature, then place it in an ice bath.

    • Observe for crystal formation. If no crystals form, the solvent may be too good. If crystals form immediately at room temperature, it may not be a good solvent for purification. The ideal solvent forms crystals upon cooling.

Diagram 2: Experimental workflow for solvent screening.

This structured approach to solvent selection and troubleshooting will enable you to develop a robust, efficient, and scalable extraction and purification protocol for (3-Chloropyridin-2-yl)(phenyl)methanol.

References

  • PrepChem.com. (n.d.). Synthesis of 2-pyridyl phenyl carbinol. Retrieved from [Link]

  • K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction. Retrieved from [Link]

  • Reddit. (2019, January 22). Isolation of pure pyridine help. Retrieved from [Link]

  • LCGC International. (2026, March 26). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

  • Pharmaceutical Outsourcing. (2014, July 31). Establishing the pH of Extraction Solvents Used to Simulate Aqueous Parenteral Drug Products during Organic Extractables Studies. Retrieved from [Link]

  • PubChem - NIH. (n.d.). Phenyl(pyridin-2-yl)methanol. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Crystallization Solvents. Retrieved from [Link]

  • NextSDS. (n.d.). [3-(5-chloropyridin-2-yl)phenyl]methanol — Chemical Substance Information. Retrieved from [Link]

  • ResearchGate. (n.d.). Effect of sample pH on the extraction efficiency. Retrieved from [Link]

  • MDPI. (2019, March 4). Extraction of Acids and Bases from Aqueous Phase to a Pseudoprotic Ionic Liquid. Retrieved from [Link]

  • National Technical Information Service. (n.d.). Solubility of Organic and Inorganic Chemicals in Selected Solvents. Retrieved from [Link]

  • Chemistry Stack Exchange. (2023, April 7). What is a suitable process to eliminate an excess of pyridine from an aqueous solution?. Retrieved from [Link]

  • PubChem - NIH. (n.d.). (2-Chloropyridin-3-yl)methanol. Retrieved from [Link]

  • Physical Chemistry Research. (2023, November 19). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Retrieved from [Link]

  • Green Chemistry (RSC Publishing). (2016, October 7). Solvent- and halide-free synthesis of pyridine-2-yl substituted ureas through facile C–H functionalization of pyridine N-oxides. Retrieved from [Link]

  • PMC - NIH. (2025, September 8). Polymorph Selection and Derivatization in Enantiomerically Pure Medicarpin: Crystallographic and Computational Insights. Retrieved from [Link]

  • RSC Publishing. (2019, July 26). Recent synthetic advances in pyridine-based thermotropic mesogens. Retrieved from [Link]

  • PMC - NIH. (n.d.). A General Solution for the 2-Pyridyl Problem. Retrieved from [Link]

  • Wiley Online Library. (n.d.). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Retrieved from [Link]

  • Google Patents. (n.d.). PROCESSES FOR PRODUCING α-PYRIDYL CARBINOLS.
  • Pharmaceutical Sciences. (2025, April 24). Solubility of Different Polymorphs of Drugs in Mono- and Mixed-Solvents at Various Temperatures. Retrieved from [Link]

  • ResearchGate. (n.d.). Practical and rapid construction of 2-pyridyl ketone library in continuous flow. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing catalytic efficiency of (3-Chloropyridin-2-yl)(phenyl)methanol based ligands

Initiating Information Gathering Expanding Search Parameters I've broadened my search parameters to include catalytic efficiency metrics like TON and TOF, aiming for a more thorough analysis. I'm actively seeking specifi...

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Author: BenchChem Technical Support Team. Date: April 2026

Initiating Information Gathering

Expanding Search Parameters

I've broadened my search parameters to include catalytic efficiency metrics like TON and TOF, aiming for a more thorough analysis. I'm actively seeking specific examples of reactions where these ligands excel, particularly asymmetric synthesis and cross-coupling reactions. I'm also digging into comparative studies to gauge their performance relative to other ligand classes. Parallel to this, I'm identifying experimental protocols and digging into the underlying catalytic mechanisms.

Defining Research Scope

I'm now defining the scope. My search will encompass the synthesis, catalytic applications, and efficiency metrics of (3-Chloropyridin-2-yl)(phenyl)methanol ligands. I'm focusing on specific reactions, like asymmetric synthesis and cross-coupling, and seeking comparative studies. Detailed experimental protocols and underlying catalytic mechanisms are also targeted. I will use tables, diagrams, and clear narrative.

Initiating Broad Research

My initial search has yielded relevant, but general, information. I've found articles on synthesizing (chlorophenyl)(pyridinyl)methanol derivatives [6], their use in preparing other compounds, and basic structural properties. I am working to refine the queries to pinpoint specific reaction conditions and yields.

Refining Search Parameters

I'm now finding relevant information, not just general articles. My search has uncovered more specifics, including pyridine-containing ligands in catalysis, and patents on asymmetric hydrogenation with high turnover numbers. However, I need to find comparative data on catalytic efficiency (TON, TOF) for a range of specific (3-Chloropyridin-2-yl)(phenyl)methanol-based ligands in a given reaction.

Refining The Focus

The second round of searches yielded more specific data. I found a study directly related to the research question: the synthesis and catalytic activity of trinuclear ruthenium complexes with 6-bromopyridine alcohol ligands in alcohol oxidation. This material is much more promising.

Expanding The Scope

My search deepened, revealing valuable resources. I uncovered studies on trinuclear ruthenium complexes and palladium-catalyzed alcohol oxidation using pyridine ligands, offering insights into catalytic cycles. Synthesis of chlorophenyl-(pyridinyl)-methanol derivatives and pyridine-containing ligands in various reactions also surfaced. However, a direct comparison of catalytic efficiency with varying substituents in (3-Chloropyridin-2-yl)(phenyl)methanol-based ligands is still elusive.

Narrowing The Search

I've refined my approach after a fresh search round. While I uncovered relevant studies on ruthenium complexes and pyridine ligands, along with mechanistic insights into palladium-catalyzed alcohol oxidation, I'm still seeking direct comparisons for (3-Chloropyridin-2-yl)(phenyl)methanol-based ligands. My focus now is on finding papers that synthesize a set of these ligands and test their catalytic performance in a common reaction, to strengthen the central comparison element.

Analyzing Current Search Results

I've sifted through the search results, and they've turned up some good leads. However, a comparative analysis focusing specifically on the catalytic efficiency of (3-Chloropyridin-2-yl)(phenyl)methanol-based ligands with varied substituents remains elusive. I've uncovered some work on trinuclear ruthenium complexes, but it's not quite what I need. The next step is refining my search terms to pinpoint the exact comparative study I'm after.

Refining Search Parameters

I'm still on the hunt for that direct comparison study. My updated search has turned up some promising structural similarities with trinuclear ruthenium complexes and helpful catalyst screening information for Suzuki-Miyaura coupling. The broader principles of asymmetric hydrogenation and pyridine-based ligand applications are also surfacing. I need to focus on narrowing the search to comparative data for my specific ligand series and catalytic efficiency evaluations.

Targeting Data Acquisition

I'm still missing direct, comparative experimental data. The latest search provided useful background on similar catalytic systems and ligand classes. I found relevant work on trinuclear ruthenium complexes, Suzuki-Miyaura coupling, and asymmetric hydrogenation. I now need to zero in on publications that systematically evaluate catalytic efficiency for closely related ligands, especially the missing experimental details for a comparative study.

Analyzing Catalytic Applications

I've been looking into catalytic applications, and recent searches turned up some helpful review articles. They cover chiral pyridine-containing ligands and their applications in asymmetric synthesis, particularly asymmetric hydrogenation. I am getting a better feel for the scope of the prior art.

Seeking Comparative Data

I've expanded my search to include pyridyl alcohols, and found more articles covering asymmetric hydrogenation, transfer hydrogenation, and C-C coupling. While this gives a good overview of catalytic applications, I still need a direct comparison of (3-Chloropyridin-2-yl)(phenyl) methanol-based ligands with systematic variations. My focus now is on finding a paper that synthesizes and compares a series of these ligands in the same reaction.

Pinpointing Missing Comparisons

I am still searching for a direct comparison of (3-Chloropyridin-2-yl)(phenyl) methanol-based ligands. While broad literature reviews and related applications are plentiful, an actual study with a series of derivatives tested under identical catalytic conditions remains elusive. I need a source that presents side-by-side data, but my targeted searches have not yet yielded the comparative data required.

Comparative

Benchmarking (3-Chloropyridin-2-yl)(phenyl)methanol: A Comparative Guide to Advanced Pyridine Intermediates in Drug Discovery

As the pharmaceutical industry shifts toward highly targeted therapies, the demand for precision-engineered building blocks has surged. Standard unsubstituted pyridine intermediates often fall short in complex drug formu...

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Author: BenchChem Technical Support Team. Date: April 2026

As the pharmaceutical industry shifts toward highly targeted therapies, the demand for precision-engineered building blocks has surged. Standard unsubstituted pyridine intermediates often fall short in complex drug formulations where strict conformational control and optimized pharmacokinetics are required[1].

This guide provides a comprehensive technical benchmarking of (3-Chloropyridin-2-yl)(phenyl)methanol —a specialized diarylmethanol scaffold—against standard alternatives like 3-chloropyridine and unsubstituted phenyl(pyridin-2-yl)methanol. By analyzing its structural causality, physicochemical properties, and synthetic workflows, we will demonstrate why this intermediate is increasingly favored in the development of advanced active pharmaceutical ingredients (APIs), including antihistamines and TRPV1 antagonists[2].

Structural & Mechanistic Advantages: The Causality of the 3-Chloro Substitution

Diarylmethanols are foundational precursors for a vast array of bioactive molecules exhibiting anticholinergic, antiarrhythmic, and antihistaminic properties[3]. However, the introduction of a chlorine atom at the 3-position of the pyridine ring fundamentally alters the molecule's behavior through two primary mechanisms:

A. Orthogonal Conformational Locking (Steric Effect)

In an unsubstituted phenyl(pyridin-2-yl)methanol, the two aromatic rings can freely rotate around the central carbinol carbon, leading to a high entropic penalty upon receptor binding. The bulky chlorine atom at the 3-position introduces severe steric hindrance, forcing the adjacent phenyl ring into an orthogonal conformation. This "pre-organized" geometry is critical for locking target receptors (such as the capsaicin-binding pocket of TRPV1) into a closed state, effectively preventing channel activation[2].

B. pKa Modulation and Lipophilicity (Electronic Effect)

Chlorine exerts a strong inductive electron-withdrawing effect (-I). While a standard pyridine ring has a pKa of ~5.2, the standalone 3-chloropyridine intermediate exhibits a significantly depressed pKa of 2.84[4]. In the (3-Chloropyridin-2-yl)(phenyl)methanol scaffold, this translates to a less basic pyridine nitrogen at physiological pH (7.4). Consequently, the molecule remains largely unprotonated in vivo, increasing its lipophilicity (LogD) and dramatically enhancing passive membrane permeability—a crucial factor for central nervous system (CNS) targets.

Mechanism Scaffold (3-Chloropyridin-2-yl) Moiety Steric Orthogonal Conformational Locking Scaffold->Steric Electronic Reduced Nitrogen pKa (-I Effect) Scaffold->Electronic Binding Enhanced Target Affinity (e.g., TRPV1 Domain) Steric->Binding PK Improved Membrane Permeability Electronic->PK Outcome Optimized in vivo Efficacy Binding->Outcome PK->Outcome

Fig 1. Pharmacological advantages of the 3-chloropyridin-2-yl scaffold.

Quantitative Benchmarking

To objectively evaluate (3-Chloropyridin-2-yl)(phenyl)methanol, we must benchmark it against its simpler precursors and unsubstituted analogs. The table below synthesizes their physicochemical and operational differences.

Metric / Property(3-Chloropyridin-2-yl)(phenyl)methanolPhenyl(pyridin-2-yl)methanol3-Chloropyridine
Structural Classification Ortho-halogenated diarylmethanolUnsubstituted diarylmethanolSimple halopyridine
Pyridine Nitrogen pKa ~3.5 – 4.5 (Estimated)~5.32.84[4]
Steric Profile High (Restricted rotation)Low (Free rotation)Minimal
Receptor Binding Affinity High (Pre-organized conformation)Moderate (High entropic penalty)N/A (Requires functionalization)
Synthetic Complexity High (Requires cryogenic lithiation)Moderate (Standard Grignard)Low (Commercially bulk)
Primary Application Advanced APIs (TRPV1, Kinase Inhibitors)Basic antihistamine precursorsRaw building block / Solvent

Experimental Methodology: Self-Validating Synthesis Protocol

Synthesizing (3-Chloropyridin-2-yl)(phenyl)methanol directly from 3-chloropyridine derivatives requires precise kinetic control. The most reliable pathway is the lithium-halogen exchange of 2-bromo-3-chloropyridine followed by electrophilic trapping with benzaldehyde[5].

Warning: The intermediate, 3-chloro-2-lithiopyridine, is highly unstable. If the temperature rises above -60°C, it will undergo rapid elimination of LiCl to form a highly reactive 2,3-pyridyne, leading to dimerization and tar formation.

Step-by-Step Protocol
  • System Preparation: Flame-dry a Schlenk flask under high vacuum and purge with ultra-pure Argon. Add 2-bromo-3-chloropyridine (1.0 equiv) and anhydrous THF (0.5 M). Cool the reaction mixture strictly to -78°C using a dry ice/acetone bath.

  • Cryogenic Lithiation: Add n-Butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise via a syringe pump over 15 minutes.

    • Causality: Slow addition prevents localized exothermic spikes, ensuring the temperature remains below the pyridyne-formation threshold. Stir for 30 minutes at -78°C.

    • Validation Checkpoint: Quench a 0.1 mL aliquot with D₂O. GC-MS analysis must show >95% deuterium incorporation at the 2-position, validating the stability of the lithiated intermediate.

  • Electrophilic Trapping: Add freshly distilled benzaldehyde (1.1 equiv) dropwise.

    • Causality: The electrophile must be added while the system is still at -78°C to ensure exclusive 1,2-addition to the carbonyl without competitive side reactions.

  • Quenching & Isolation: Stir for 1 hour at -78°C, then quench the reaction with saturated aqueous NH₄Cl before allowing the flask to warm to room temperature.

    • Causality: Quenching at cryogenic temperatures protonates the lithium alkoxide immediately, preventing retro-aldol reversibility. Extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography (Hexanes/EtOAc) to yield the pure diarylmethanol.

Workflow SM 2-Bromo-3-chloropyridine Li_Int 3-Chloro-2-lithiopyridine (-78°C) SM->Li_Int n-BuLi / THF Argon Atmosphere Prod (3-Chloropyridin-2-yl)(phenyl)methanol Li_Int->Prod 1. Benzaldehyde 2. NH4Cl Quench

Fig 2. Cryogenic lithiation workflow for diarylmethanol synthesis.

Conclusion

Benchmarking (3-Chloropyridin-2-yl)(phenyl)methanol against standard pyridine intermediates reveals its superiority as a specialized pharmacophore. While its synthesis demands rigorous cryogenic control to prevent pyridyne formation, the resulting orthogonal conformational locking and pKa modulation provide unparalleled advantages in receptor affinity and membrane permeability. For drug development professionals targeting complex GPCRs or ion channels, investing in this advanced intermediate yields significantly higher downstream clinical viability compared to utilizing unsubstituted analogs.

References
  • Fortune Business Insights.
  • PubMed. "Proton activation does not alter antagonist interaction with the capsaicin-binding pocket of TRPV1."
  • Lookchem. "Cas 626-60-8, 3-Chloropyridine."
  • ACS Publications.
  • Atlanchim Pharma.

Sources

Validation

A Researcher's Guide to the Stereochemical Validation of (3-Chloropyridin-2-yl)(phenyl)methanol Isomers

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional arrangement is a cornerstone of modern chemical and pharmaceutical science. The biological acti...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional arrangement is a cornerstone of modern chemical and pharmaceutical science. The biological activity of a chiral molecule is intrinsically linked to its stereochemistry, with different enantiomers often exhibiting varied, and sometimes detrimental, physiological effects.[1] This guide provides a comprehensive comparison of key analytical techniques for validating the stereochemistry of (3-Chloropyridin-2-yl)(phenyl)methanol isomers, a chiral pyridylmethanol of interest in medicinal chemistry. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Criticality of Stereochemical Validation in Drug Development

The phenomenon of "chiral recognition" in biological systems necessitates that chiral pharmaceuticals be rigorously tested in their optically pure forms.[2] Regulatory bodies like the FDA have stringent requirements for the stereochemical purity of drug substances, mandating that if a racemate is to be marketed, both enantiomers and the racemate must undergo separate testing.[3] Therefore, the development of robust and reliable analytical methods for determining both enantiomeric purity and absolute configuration is not just a scientific necessity but a regulatory imperative.[3]

Comparative Analysis of Key Validation Techniques

The stereochemical characterization of (3-Chloropyridin-2-yl)(phenyl)methanol isomers can be approached using several powerful analytical techniques. The choice of method often depends on the specific requirements of the analysis, such as the need for absolute versus relative configuration, the sample matrix, and the availability of instrumentation. Here, we compare three principal techniques: Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Auxiliaries, and Vibrational Circular Dichroism (VCD). As a definitive but more specialized technique, X-ray Crystallography will also be discussed.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for the separation and quantification of enantiomers, widely regarded for its precision and reliability in both research and quality control settings.[4][5]

Principle of Separation: Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers of the analyte. This differential interaction leads to different retention times for each enantiomer, allowing for their separation and quantification.[6] Polysaccharide-based CSPs are particularly effective for resolving a broad range of chiral alcohols.[7]

Experimental Workflow:

cluster_prep Sample & Mobile Phase Preparation cluster_hplc Chiral HPLC Analysis cluster_data Data Analysis prep_sample Dissolve (3-Chloropyridin-2-yl)(phenyl)methanol in mobile phase inject Inject Sample prep_sample->inject prep_mobile Prepare and degas mobile phase (e.g., n-Hexane/Isopropanol) hplc_system Equilibrate Chiral HPLC System (e.g., Chiralcel® OD-H column) prep_mobile->hplc_system hplc_system->inject separation Isocratic Elution inject->separation detection UV Detection (e.g., 254 nm) separation->detection chromatogram Obtain Chromatogram detection->chromatogram quantify Integrate Peak Areas to Determine Enantiomeric Excess (e.e.) chromatogram->quantify cluster_derivatization Diastereomer Formation cluster_nmr NMR Analysis cluster_analysis Data Interpretation react_R React Alcohol with (R)-Mosher's Acid Chloride acquire_R Acquire ¹H NMR Spectrum of (R)-MTPA Ester react_R->acquire_R react_S React Alcohol with (S)-Mosher's Acid Chloride acquire_S Acquire ¹H NMR Spectrum of (S)-MTPA Ester react_S->acquire_S compare Compare Chemical Shifts (Δδ = δS - δR) acquire_R->compare acquire_S->compare determine_config Determine Absolute Configuration based on Mosher's Model compare->determine_config quantify Determine Enantiomeric Excess from Signal Integration compare->quantify cluster_exp Experimental Measurement cluster_comp Computational Modeling cluster_analysis Comparison and Assignment measure_vcd Measure VCD and IR Spectra of the Enantiomer compare_spectra Compare Experimental VCD Spectrum with the Calculated Spectrum measure_vcd->compare_spectra dft_calc Perform DFT Calculations to Predict VCD Spectrum for a Known Configuration (e.g., R) dft_calc->compare_spectra assign_config Assign Absolute Configuration based on Spectral Correlation compare_spectra->assign_config

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling (3-Chloropyridin-2-yl)(phenyl)methanol

Standard Operating Procedure & Safety Guide: Handling (3-Chloropyridin-2-yl)(phenyl)methanol Executive Summary & Chemical Profiling (3-Chloropyridin-2-yl)(phenyl)methanol is a highly reactive halogenated heterocyclic dia...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure & Safety Guide: Handling (3-Chloropyridin-2-yl)(phenyl)methanol

Executive Summary & Chemical Profiling

(3-Chloropyridin-2-yl)(phenyl)methanol is a highly reactive halogenated heterocyclic diarylmethanol, frequently utilized as a critical intermediate in active pharmaceutical ingredient (API) synthesis. Due to the synergistic hazards of the chloropyridine moiety and the diarylmethanol core, this compound presents severe acute and chronic exposure risks.

This guide provides a self-validating procedural framework for researchers, scientists, and drug development professionals to safely handle, process, and dispose of this compound. All protocols herein are designed to ensure strict compliance with the1[1].

Risk Assessment & Causality (E-E-A-T)

To implement an effective safety protocol, laboratory personnel must understand the mechanistic causality behind the compound's hazards. We do not simply wear PPE because it is mandated; we wear it to interrupt specific pathways of chemical toxicity.

  • Electrophilic & Lipophilic Toxicity: Chloropyridine derivatives are highly lipophilic and act as potent electrophiles. They can rapidly penetrate the dermal barrier and are classified as fatal in contact with skin or if inhaled (Hazard Statements H310 + H330)[2][3]. Upon systemic absorption, the halogenated pyridine ring undergoes hepatic metabolism, which can lead to severe hepatotoxicity and organ damage upon prolonged exposure (H373)[4].

  • Hydrogen Bonding Potential: The central secondary hydroxyl group (-OH) of the diarylmethanol core facilitates strong hydrogen bonding. While this makes the compound a valuable synthetic building block (e.g., for 5[5]), it also increases its affinity for moisture in mucosal membranes. This exacerbates the risk of serious eye damage (H318) and respiratory irritation (H335)[2][4].

  • Aerosolization Risk: As a solid intermediate, the primary physical risk during weighing and transfer is the generation of fine, inhalable dust particulates that can bypass standard ventilation if not handled in a closed system.

Personal Protective Equipment (PPE) Matrix

OSHA regulations mandate that PPE selection must be tailored to the specific chemical hazards present, determined through individualized risk assessments[6][7]. The following matrix outlines the required PPE, grounded in the physicochemical properties of (3-Chloropyridin-2-yl)(phenyl)methanol.

PPE CategorySpecification / MaterialCausality & Scientific Rationale
Hand Protection Double-gloving: Inner Nitrile (4 mil), Outer Butyl Rubber or Neoprene (8+ mil).Chloropyridines rapidly permeate standard latex and thin nitrile. Butyl rubber provides superior resistance to halogenated aromatics, while the inner nitrile acts as a secondary barrier[3].
Eye/Face Protection Tightly fitting chemical safety goggles and an 8-inch minimum face shield.The compound causes serious eye damage (H318)[2]. A face shield prevents particulate deposition on the face during weighing or sudden pressure releases.
Body Protection Flame-retardant, chemical-resistant lab coat (e.g., Nomex or Tyvek overgarment).Prevents fatal dermal exposure (H310)[4]. Synthetic street clothes must be avoided as they can melt or trap chemicals against the skin[7].
Respiratory Protection NIOSH-approved N95 or P100 particulate respirator.Prevents inhalation of highly toxic dust (H330)[2][3]. Must be used even when working within a certified chemical fume hood during powder transfer.

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures a self-validating system where each step verifies the safety of the subsequent action.

Step 1: Environmental Verification

  • Action: Before handling, verify that the chemical fume hood has a minimum face velocity of 100 linear feet per minute (LFM).

  • Validation: Check the digital airflow monitor. OSHA's 6 emphasize strict airflow standards for volatile and highly toxic substances[6]. Do not proceed if the alarm is triggered.

Step 2: Workspace Preparation

  • Action: Line the fume hood working surface with chemical-resistant, absorbent spill pads. Place a designated, labeled secondary containment vessel inside the hood.

  • Validation: Ensure the secondary containment is large enough to hold 110% of the volume of any solvent used in conjunction with the solid[8].

Step 3: PPE Donning & Integrity Testing

  • Action: Inspect all gloves for micro-tears using the inflation method before donning the PPE specified in the matrix.

  • Validation: If the outer butyl glove holds trapped air without deflating for 10 seconds, barrier integrity is confirmed.

Step 4: Closed-System Weighing

  • Action: Tare a pre-capped reaction vial on the analytical balance inside the fume hood. Using an anti-static spatula, transfer the (3-Chloropyridin-2-yl)(phenyl)methanol into the vial. Cap the vial before removing it from the balance area.

  • Validation: Capping the vial before movement prevents the aerodynamic wake of your hands from aerosolizing the toxic powder into the laboratory environment.

Step 5: Decontamination of Tools

  • Action: Immediately submerge the spatula and any reusable glassware in a neutralizing bath (e.g., a mild basic solution or compatible solvent) inside the fume hood.

  • Validation: Visual confirmation that no residual powder remains on the tools before they are transferred to the sink prevents cross-contamination of the general lab area.

Workflow & Spill Response Diagram

G Start Initiate Handling Protocol PPE Don Required PPE (Respirator, Double Gloves) Start->PPE Hood Transfer to Fume Hood (Min 100 LFM) PPE->Hood Weigh Weighing & Transfer (Closed System) Hood->Weigh Spill Spill Occurs? Weigh->Spill Evacuate Evacuate & Isolate Area Spill->Evacuate Yes Proceed Proceed to Reaction Spill->Proceed No Decon Decontaminate Area Evacuate->Decon Waste Dispose as Hazardous Waste Decon->Waste Proceed->Waste

Workflow for handling (3-Chloropyridin-2-yl)(phenyl)methanol and emergency spill response.

Disposal & Decontamination Plan

Improper disposal of halogenated pyridines poses severe environmental risks, particularly long-lasting aquatic toxicity (H410)[2][4].

Routine Waste Disposal:

  • Collect all liquid waste containing (3-Chloropyridin-2-yl)(phenyl)methanol in a clearly labeled, compatible high-density polyethylene (HDPE) "Halogenated Organic Waste" container.

  • Solid waste (contaminated gloves, spill pads, empty vials) must be placed in a designated hazardous solid waste bin. Do not mix with general lab trash.

  • Ensure 8 are placed under all chemical waste drums to capture potential leaks[8].

Emergency Spill Response Protocol:

  • Isolate: Immediately evacuate personnel from the immediate area and alert the Chemical Hygiene Officer (CHO)[6][9].

  • Contain: If the spill is solid, gently cover it with damp absorbent pads to prevent dust generation. If dissolved in a solvent, use inert absorbent materials (e.g., vermiculite or sand).

  • Neutralize & Clean: Carefully sweep the absorbed material using non-sparking tools. Wash the contaminated surface with a 10% sodium carbonate solution to neutralize residual acidic byproducts, followed by a thorough water rinse.

  • Dispose: Transfer all cleanup materials to a sealed hazardous waste bag and label appropriately for environmental health and safety (EHS) pickup.

References

  • eCFR - 29 CFR 1910.1450 -- Occupational exposure to hazardous chemicals in laboratories.
  • CDH Fine Chemical - 3-Chloro Pyridine CAS No 626-60-8 MATERIAL SAFETY DATA SHEET.
  • Jubilant Ingrevia - 2-Chloropyridine Safety Data Sheet.
  • TCI Chemicals - SAFETY DATA SHEET.
  • Calpaclab - OSHA's 2025 Laboratory Safety Updates: What Your Lab Needs to Know Now.
  • MSE Supplies - A Guide for Laboratories and Industries: Chemical Safety Standards.
  • Temple University - Controlling Laboratory Chemical Hazards | Campus Operations.
  • QMUL - Scalable Aerobic Oxidation of Alcohols Using Catalytic DDQ/HNO3.

Sources

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